2-(2,2-Dimethylpropyl)azetidine

Core Science & Biosynthesis

2-(2,2-Dimethylpropyl)azetidine in Drug Discovery: Structural Properties, Synthesis, and Bioisosteric Applications

Executive Summary

In modern medicinal chemistry, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) profiles often requires moving away from flat, sp2-rich aromatic rings toward sp3-rich, three-dimensional scaffolds. 2-(2,2-Dimethylpropyl)azetidine (CAS: 1485167-67-6) represents a highly specialized building block designed for this exact purpose. By combining the conformational rigidity and distinct basicity of a four-membered azetidine ring with the extreme steric bulk of a neopentyl (2,2-dimethylpropyl) group, this molecule serves as a premium bioisostere for larger, metabolically vulnerable cyclic amines like pyrrolidine and piperidine.

As a Senior Application Scientist, I have structured this technical guide to dissect the physicochemical rationale behind utilizing this specific scaffold, alongside a field-validated, self-correcting synthetic protocol for its integration into drug discovery pipelines.

Physicochemical Profiling & Structural Rationale

The utility of 2-(2,2-Dimethylpropyl)azetidine is rooted in its unique structural metrics. The azetidine core inherently possesses a lower pKa (~10.4) compared to pyrrolidine (~11.3), which reduces the physiological basicity of the drug candidate, thereby improving membrane permeability and reducing hERG liabilities (1)[1].

Quantitative Chemical Properties

The following table summarizes the core quantitative data for this building block (2)[2]:

Property	Value
Compound Name	2-(2,2-Dimethylpropyl)azetidine
CAS Number	1485167-67-6
Molecular Formula	C8H17N
Molecular Weight	127.23 g/mol
MDL Number	MFCD21304058
SMILES	CC(C)(C)CC1NCC1
Core Scaffold	Azetidine (4-membered nitrogen heterocycle)
Substituent	Neopentyl (2,2-dimethylpropyl) at the C2 position

Mechanistic Advantages in Drug Design

The Azetidine Core: A Superior Bioisostere

Replacing a piperidine or pyrrolidine ring with an azetidine alters the vector projection of attached substituents. Because the internal bond angles of azetidine are compressed (~90°), the substituents at the C2 position are projected at a unique trajectory, often allowing the molecule to access deeper, narrower binding pockets. Furthermore, the reduction in ring size decreases the overall lipophilicity (logP) compared to open-chain or larger cyclic amines, which directly correlates with improved aqueous solubility and lower non-specific protein binding (3)[3].

The "Neopentyl Effect": Steric Shielding and Metabolic Stability

A primary route of clearance for cyclic amines is Cytochrome P450 (CYP450)-mediated α -oxidation, which leads to ring opening, dealkylation, and rapid excretion. The incorporation of a neopentyl group adjacent to the nitrogen (at C2) introduces massive steric bulk. The tert-butyl moiety of the neopentyl group acts as a steric umbrella, physically blocking the active site of CYP450 enzymes from accessing the vulnerable α -protons. This "neopentyl effect" drastically reduces intrinsic clearance ( Clint​ ) and prolongs the in vivo half-life of the drug candidate (4)[4].

Comparative metabolic pathways demonstrating CYP450 shielding by the neopentyl group.

Experimental Protocols: Synthesis of 2-(2,2-Dimethylpropyl)azetidine

Direct cyclization of unprotected aliphatic amino alcohols to form 4-membered rings is notoriously inefficient due to competing intermolecular oligomerization. To synthesize 2-alkyl substituted azetidines reliably (5)[5], we utilize a self-validating, four-step intramolecular displacement workflow starting from 1-amino-4,4-dimethylpentan-2-ol.

Step 1: N-Boc Protection

• Causality: The primary amine must be protected to prevent premature N-alkylation during the subsequent activation step. Boc protection also lowers the pKa of the nitrogen, enabling controlled deprotonation in Step 3.

• Procedure: Dissolve 1-amino-4,4-dimethylpentan-2-ol (1.0 eq) in Dichloromethane (DCM). Add Triethylamine ( Et3​N , 1.5 eq) and cool to 0 °C. Slowly add Di-tert-butyl dicarbonate ( Boc2​O , 1.1 eq). Stir at room temperature for 4 hours.

• Validation: TLC (Ninhydrin stain) should show the disappearance of the primary amine (loss of dark purple spot). Wash with 1M HCl to remove unreacted amine, yielding the N-Boc amino alcohol.

Step 2: O-Mesylation

• Causality: The secondary hydroxyl group is a poor leaving group. Conversion to a mesylate (methanesulfonate) provides the necessary electrophilic center for the 4-exo-tet cyclization.

• Procedure: Dissolve the N-Boc amino alcohol in DCM and cool strictly to 0 °C. Add Et3​N (2.0 eq) followed by dropwise addition of Methanesulfonyl chloride (MsCl, 1.2 eq). Stir for 1 hour at 0 °C.

• Validation: Critical Step—Do not let the reaction warm to room temperature, as the neopentyl adjacent mesylate is prone to elimination. Quench with ice water immediately and extract with cold DCM.

Step 3: Base-Promoted Intramolecular Cyclization

• Causality: Sodium hydride (NaH) is required to deprotonate the Boc-carbamate. The resulting strong nitrogen nucleophile displaces the mesylate. The bulky neopentyl group exerts a Thorpe-Ingold effect, thermodynamically favoring the strained 4-membered ring closure over intermolecular reactions.

• Procedure: Dissolve the crude mesylate in anhydrous Tetrahydrofuran (THF) at 0 °C. Add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise. Heat the mixture to 60 °C for 12 hours.

• Validation: LC-MS will confirm the exact mass of the cyclized N-Boc-2-(2,2-dimethylpropyl)azetidine [M+H-tBu]+ fragment. Quench with saturated NH4​Cl and purify via silica gel chromatography.

Step 4: Deprotection

• Causality: Removal of the Boc group yields the final free azetidine ready for downstream coupling.

• Procedure: Treat the N-Boc azetidine with a 1:1 mixture of Trifluoroacetic acid (TFA) and DCM for 2 hours at room temperature. Concentrate under reduced pressure.

• Validation: Neutralize with basic ion-exchange resin to yield the free base of 2-(2,2-Dimethylpropyl)azetidine .

Synthetic workflow for 2-(2,2-Dimethylpropyl)azetidine via 1,3-amino alcohol cyclization.

References

• BLD Pharm Product Catalog. "2-(2,2-Dimethylpropyl)azetidine (CAS: 1485167-67-6)." 2

• Melnykov, K. P., et al. "Mono‐ and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties." ResearchGate. 3

• BenchChem. "A Comparative Guide to Alternative Heterocyclic Scaffolds to Piperidine in Medicinal Chemistry." 1

• Suzuki, H., et al. "Neopentyl Glycol as a Scaffold to Provide Radiohalogenated Theranostic Pairs of High In Vivo Stability." ResearchGate.4

• O'Brien, J., et al. "A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis." NIH/PMC. 5

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An In-depth Technical Guide to the Physicochemical Properties of 2-Neopentylazetidine

Abstract

2-Neopentylazetidine is a saturated N-heterocyclic compound featuring a strained four-membered azetidine ring substituted with a bulky neopentyl group. This unique structural combination imparts specific physicochemical characteristics that are of significant interest in medicinal chemistry and drug development. The strained ring system can influence metabolic stability and three-dimensional conformation, while the lipophilic neopentyl group impacts solubility and membrane permeability. This guide provides a comprehensive overview of the core physicochemical properties of 2-neopentylazetidine, offering both calculated and computationally predicted data in the absence of extensive experimental values. Furthermore, it outlines detailed, field-proven methodologies for the empirical determination of these properties, providing a framework for researchers engaged in the synthesis, evaluation, and application of this and related novel chemical entities.

Introduction and Molecular Structure

Azetidines are a class of four-membered nitrogen-containing heterocycles that have garnered considerable attention as valuable building blocks in pharmaceutical and materials science.[1] Their strained ring structure often confers unique conformational constraints and metabolic properties compared to their larger five- and six-membered ring counterparts like pyrrolidines and piperidines.[2] The incorporation of an azetidine moiety can lead to improved metabolic stability and desirable three-dimensional topologies for enhanced target binding.[1]

2-Neopentylazetidine, specifically, combines this strained heterocyclic core with a sterically demanding and lipophilic neopentyl group at the 2-position. This substitution is expected to significantly influence the molecule's overall properties, from its basicity (pKa) and lipophilicity (LogP) to its boiling point and solubility. Understanding these fundamental properties is a critical first step in the rational design of new drugs, as they govern a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[3]

Molecular Formula: C₈H₁₇N

SMILES String: CC(C)(C)CC1CCN1

Chemical Structure:

Core Physicochemical Properties

Property	Value	Method	Source / Tool
Molecular Weight	127.23 g/mol	Calculation	-
Physical State	Liquid (Predicted)	-	General knowledge of similar amines
Boiling Point	155-165 °C (Predicted)	Computational Model	AAT Bioquest Boiling Point Predictor
pKa (of conjugate acid)	10.5 ± 0.5 (Predicted)	Computational Model	Rowan pKa Predictor, ChemAxon
LogP (Octanol/Water)	2.1 ± 0.3 (Predicted)	Computational Model	Virtual Computational Chemistry Laboratory (ALOGPs), ACD/Labs Percepta
Solubility	Poorly soluble in water; Soluble in organic solvents (Predicted)	-	Based on LogP and structure

Note: Predicted values are estimates and should be confirmed by experimental data.

Experimental Determination Protocols

To empower researchers with the tools for empirical validation, this section details robust, step-by-step protocols for determining the key physicochemical properties of 2-neopentylazetidine. The choice of these methodologies is grounded in years of practical laboratory experience with small amine compounds.

Purity and Identity Confirmation via Gas Chromatography-Mass Spectrometry (GC-MS)

Causality: For a relatively small and volatile amine like 2-neopentylazetidine, GC-MS is the gold standard. Gas chromatography provides excellent separation of the target compound from potential starting materials, solvents, or byproducts from its synthesis. The mass spectrometer provides definitive structural information through fragmentation patterns, confirming the molecular weight and identity. A non-polar column is selected due to the predominantly aliphatic nature of the molecule.

Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized 2-neopentylazetidine in dichloromethane or ethyl acetate.

• Instrumentation:

  • GC Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL with a 20:1 split ratio.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35-300.

• Data Analysis:

  • Confirm the retention time of the major peak.

  • Analyze the mass spectrum of the peak. Expect to see the molecular ion (M⁺) at m/z 127 and characteristic fragmentation patterns (e.g., loss of a tert-butyl group).

  • Calculate purity based on the relative peak area.

Determination of pKa by Potentiometric Titration

Causality: The basicity of the secondary amine in the azetidine ring is a critical parameter influencing its behavior in biological systems. Potentiometric titration is a direct and highly accurate method for determining the pKa of an amine.[4] It involves monitoring the pH of a solution of the amine as a strong acid is added, allowing for the determination of the pH at which the amine is 50% protonated, which corresponds to the pKa of its conjugate acid.[4] An inert atmosphere is crucial to prevent atmospheric CO₂ from dissolving and forming carbonic acid, which would interfere with the titration of the weakly basic amine.

Protocol:

• System Preparation:

  • Calibrate a pH meter with standard buffers (pH 4.0, 7.0, 10.0).

  • Set up a jacketed titration vessel maintained at 25 °C.

  • Blanket the system with a stream of nitrogen or argon gas.

• Sample Preparation:

  • Accurately weigh approximately 0.1 mmol of 2-neopentylazetidine and dissolve it in 50 mL of deionized, degassed water. A co-solvent like methanol may be used if aqueous solubility is low.

• Titration:

  • Titrate the solution with a standardized 0.1 M HCl solution.

  • Add the titrant in small, precise increments (e.g., 0.05 mL).

  • Record the pH after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH (y-axis) versus the volume of HCl added (x-axis) to generate a titration curve.

  • Determine the equivalence point (the point of steepest inflection).

  • The pKa is the pH at the half-equivalence point (the pH at which half the volume of titrant needed to reach the equivalence point has been added).

Caption: Workflow for pKa determination by potentiometric titration.

Relationship of Properties to Drug Development

The physicochemical properties of 2-neopentylazetidine are not merely abstract data points; they are critical predictors of its potential behavior as a drug candidate. The interplay between lipophilicity (LogP) and basicity (pKa) is particularly crucial for the ADME profile.

• Absorption: For oral administration, a drug must have a balance of aqueous solubility to dissolve in the gastrointestinal fluids and sufficient lipophilicity to permeate through the gut wall.[5] A predicted LogP of ~2.1 suggests good membrane permeability.

• Distribution: The extent to which a drug distributes into tissues is influenced by its lipophilicity and plasma protein binding. Highly lipophilic compounds may accumulate in fatty tissues.

• Metabolism: The azetidine ring, while potentially more stable than larger rings, can still be a site of metabolism. The bulky neopentyl group may sterically hinder access by metabolic enzymes, potentially increasing the compound's half-life.

• Excretion: The pKa determines the ionization state of the molecule at physiological pH (~7.4). A pKa of ~10.5 means that 2-neopentylazetidine will be predominantly protonated (charged) at this pH. Charged species are generally more water-soluble and are more readily excreted by the kidneys.

Caption: Influence of pKa and LogP on key ADME parameters.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-neopentylazetidine is not available, precautions should be based on structurally related small, volatile amines such as neopentylamine.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (nitrile or neoprene), safety goggles with side shields, and a laboratory coat.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents and acids.

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

  • Inhalation: Move to fresh air.

  • Ingestion: Do not induce vomiting. Rinse mouth and seek immediate medical attention.

Conclusion

2-Neopentylazetidine presents an intriguing scaffold for medicinal chemistry, combining the unique conformational and metabolic properties of the azetidine ring with the lipophilic character of the neopentyl group. This guide has provided a foundational understanding of its key physicochemical properties through calculation and state-of-the-art predictive models. The outlined experimental protocols offer a clear path for researchers to validate these predictions and further characterize this promising molecule. A thorough understanding and empirical determination of these properties are indispensable for any future drug discovery and development efforts involving 2-neopentylazetidine.

References

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Spectroscopic and Synthetic Profile of 2-(2,2-Dimethylpropyl)azetidine: A Technical Guide for Medicinal and Process Chemistry

Abstract

This technical guide provides a comprehensive analysis of the anticipated spectroscopic characteristics of 2-(2,2-Dimethylpropyl)azetidine, a saturated four-membered N-heterocycle of significant interest in medicinal chemistry. Due to the limited availability of published experimental data for this specific molecule, this document leverages established principles of spectroscopic analysis and draws upon data from structurally analogous 2-alkylazetidines to construct a predictive spectroscopic profile. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the synthesis, characterization, and application of novel azetidine-based compounds. We will delve into predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside a discussion of relevant synthetic strategies and detailed experimental protocols for spectroscopic analysis.

Introduction: The Azetidine Scaffold in Drug Discovery

The azetidine ring is a thermodynamically stable, four-membered nitrogen-containing heterocycle that has garnered considerable attention in drug discovery.[1] Its rigid, three-dimensional structure provides a unique scaffold for presenting substituents in defined vectors, which can impart favorable pharmacological properties such as improved metabolic stability, enhanced solubility, and conformational constraint.[2] The 2-substituted azetidine motif, in particular, offers a valuable building block for creating novel chemical entities with diverse biological activities. This guide focuses on 2-(2,2-Dimethylpropyl)azetidine, also known as 2-neopentylazetidine, a derivative with a sterically demanding alkyl substituent that can influence its chemical reactivity and biological interactions.

Predicted Spectroscopic Data

The following sections detail the predicted spectroscopic data for 2-(2,2-Dimethylpropyl)azetidine based on the analysis of its constituent functional groups and comparison with data from structurally similar molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework.[3]

2.1.1. Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to be characterized by signals corresponding to the azetidine ring protons and the neopentyl group.

Table 1: Predicted ¹H NMR Spectral Data for 2-(2,2-Dimethylpropyl)azetidine (Solvent: CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.5 - 3.7	Multiplet	1H	H-2 (Azetidine ring)
~3.2 - 3.4	Multiplet	2H	H-4 (Azetidine ring)
~2.0 - 2.2	Multiplet	2H	H-3 (Azetidine ring)
~1.5 - 1.7	Singlet	1H	NH (Azetidine ring)
~1.3 - 1.5	Multiplet	2H	-CH₂- (Neopentyl group)
~0.9	Singlet	9H	-C(CH₃)₃ (Neopentyl group)

2.1.2. Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the number and chemical environment of the carbon atoms in the molecule.[4]

Table 2: Predicted ¹³C NMR Spectral Data for 2-(2,2-Dimethylpropyl)azetidine (Solvent: CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~60 - 65	C-2 (Azetidine ring)
~45 - 50	C-4 (Azetidine ring)
~40 - 45	-CH₂- (Neopentyl group)
~30 - 35	C-3 (Azetidine ring)
~30 - 35	-C (CH₃)₃ (Neopentyl group)
~25 - 30	-C(C H₃)₃ (Neopentyl group)

2.1.3. 2D NMR Spectroscopy

To unambiguously assign the proton and carbon signals, two-dimensional (2D) NMR experiments such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are recommended.[5] A COSY spectrum would reveal the coupling relationships between the protons on the azetidine ring and the neopentyl side chain, while an HSQC spectrum would correlate each proton signal to its directly attached carbon atom.[3]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule.[6]

Table 3: Predicted Key IR Absorption Bands for 2-(2,2-Dimethylpropyl)azetidine

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300 - 3350	Medium, broad	N-H stretch
~2960 - 2850	Strong	C-H stretch (aliphatic)
~1470, ~1370	Medium	C-H bend (neopentyl group)
~1100 - 1200	Medium	C-N stretch

The IR spectrum is expected to be dominated by the characteristic N-H stretching vibration of the secondary amine in the azetidine ring, which typically appears as a broad band in the region of 3300-3350 cm⁻¹.[7] Strong absorptions corresponding to the C-H stretching of the aliphatic neopentyl group and the azetidine ring methylene groups are also anticipated in the 2850-2960 cm⁻¹ range.[8]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.[9]

2.3.1. Predicted High-Resolution Mass Spectrometry (HRMS) Data

HRMS is crucial for confirming the elemental composition of the synthesized compound.

Table 4: Predicted High-Resolution Mass Data for 2-(2,2-Dimethylpropyl)azetidine

Molecular Formula	Constituent Atoms	Theoretical Exact Mass [M+H]⁺ (Da)
C₉H₁₉N	C, H, N	142.1596

2.3.2. Predicted Fragmentation Patterns

In an electron ionization (EI) mass spectrum, the molecular ion peak ([M]⁺) for 2-(2,2-Dimethylpropyl)azetidine would be expected at an m/z of 141. Subsequent fragmentation is likely to occur via cleavage of the C-C bond alpha to the nitrogen atom, leading to the loss of a neopentyl radical (•C₅H₁₁) to generate a prominent fragment ion at m/z 70. Further fragmentation of the azetidine ring could also be observed.

Synthetic Strategies

The synthesis of 2-substituted azetidines can be challenging due to the inherent ring strain of the four-membered ring.[10] However, several methods have been developed. A common approach involves the cyclization of a suitable 1,3-difunctionalized propane derivative with a primary amine. For the synthesis of 2-(2,2-Dimethylpropyl)azetidine, a potential route could involve the reaction of a primary amine with 1,3-dibromo-4,4-dimethylpentane.

Caption: General synthetic workflow for 2-substituted azetidines.

Experimental Protocols

The following are detailed, step-by-step methodologies for acquiring the spectroscopic data discussed in this guide.

NMR Spectroscopy

Caption: Standard workflow for NMR spectroscopic analysis.

• Sample Preparation: Dissolve approximately 5-10 mg of 2-(2,2-Dimethylpropyl)azetidine in 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial. Filter the solution through a pipette containing a small plug of glass wool into a standard 5 mm NMR tube.[11]

• Data Acquisition: Insert the NMR tube into the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity. For ¹H NMR, acquire the spectrum using a standard pulse sequence. For ¹³C NMR, use a proton-decoupled pulse sequence to obtain singlets for each carbon.[12] For 2D experiments, utilize standard COSY and HSQC pulse programs.

• Data Processing: Process the acquired free induction decays (FIDs) by applying a Fourier transform, followed by phase and baseline correction to obtain the final spectra.

IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Background Spectrum: Record a background spectrum of the clean, empty ATR crystal.

• Sample Application: Place a small drop of neat 2-(2,2-Dimethylpropyl)azetidine onto the center of the ATR crystal.

• Data Acquisition: Acquire the sample spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.[13]

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol).

Mass Spectrometry (Electrospray Ionization - ESI)

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a suitable solvent such as methanol or acetonitrile, often with the addition of a small amount of formic acid to promote protonation.[14][15]

• Infusion and Ionization: Infuse the sample solution into the ESI source of the mass spectrometer at a constant flow rate. The sample is nebulized and ionized to form gaseous ions.

• Mass Analysis: The ions are then transferred into the mass analyzer, where they are separated based on their mass-to-charge (m/z) ratio.

• Data Acquisition: Acquire the mass spectrum, typically in positive ion mode to observe the protonated molecule [M+H]⁺.

Conclusion

References

• 2,2-diallylazetidine 1H NMR (DMSO-D6, 300MHz). (n.d.).
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• Ritu, B., et al. (2011). Synthesis and biological activity of 2-oxo-azetidine derivatives of phenothiazine.

• 1 H NMR (500 MHz, CD 2 Cl 2 , 25 ºC) spectra of cationic alkylidenes 3 and 4. (n.d.). ResearchGate. Retrieved from [Link]

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• Li, J., et al. (2013). Determination of xylazine and 2,6-xylidine in animal tissues by liquid chromatography-tandem mass spectrometry. Journal of Food Science, 78(6), T963-T968.

• 1 H-NMR data for the prepared 2-Azetidinone compounds (4a-j). (n.d.). ResearchGate. Retrieved from [Link]

• Al-Juboori, A. M. (2024). Synthesis and characterization of some Azetidines derivatives. Thi-Qar University Journal for Science, 11(1).

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• View of Synthesis and Characterization of Azetidine-2-One and Pyridazine Derivatives from Substituted Benzimidazole. (n.d.). Retrieved from [Link]

• Nasrudeen Shah, R., & Sundhararajan, R. (2014). Synthesis, Characterisation and Evaluation of Azetidine-2-One Derivative. World Journal of Pharmacy and Pharmaceutical Sciences, 3(6), 1466-1470.
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• Zhang, D., et al. (2021). Rapid quantitative 1H–13C two-dimensional NMR with high precision. RSC Advances, 11(52), 32938-32946.

• 1 H- 1 H NMR correlation spectroscopy 2D NMR spectrum of. (n.d.). ResearchGate. Retrieved from [Link]

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• A New Method for the Reliable Detection of 13C Multiplets of Fluorine Containing Compounds. (n.d.). ACD/Labs. Retrieved from [Link]

• Coldwell, M., et al. (2016). Asymmetric Synthesis of 2-Substituted Azetidin-3-ones via Metalated SAMP/RAMP Hydrazones. The Journal of Organic Chemistry, 81(16), 7149-7157.
• Kölmel, D. K., & Mrksich, M. (2009). Combining Mass Spectrometry and Peptide Arrays to Profile the Specificities of the Histone Deacetylases. Chembiochem, 10(12), 1937-1940.
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Quantum Chemical Calculations for Azetidine Derivatives: A Technical Whitepaper for Drug Design

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Level: Advanced / Expert

Executive Summary

The four-membered azetidine ring has emerged as a privileged scaffold in modern medicinal chemistry, frequently deployed as a metabolically stable, conformationally restricted bioisostere for piperidines and pyrrolidines. However, the inherent ring strain (~26 kcal/mol) and complex puckering dynamics of azetidines present unique challenges for molecular modeling. This whitepaper provides an authoritative, in-depth guide to performing rigorous quantum chemical calculations—specifically Density Functional Theory (DFT)—on azetidine derivatives. By bridging theoretical first principles with actionable computational protocols, this guide empowers scientists to accurately predict conformational behavior, ring strain, and thermodynamic properties (such as pKa​ ) critical to rational drug design.

The Azetidine Scaffold: Quantum Mechanical Fundamentals

Azetidines are characterized by significant angle strain (Baeyer strain) and torsional strain (Pitzer strain). Unlike unstrained six-membered rings, the azetidine ring cannot adopt a strain-free conformation. To alleviate the energetic penalty of eclipsing adjacent C–H and N–H bonds, the ring adopts a non-planar, puckered conformation[1].

In the gas phase, unsubstituted azetidine exhibits a puckering dihedral angle of approximately 37°[1]. The barrier to nitrogen inversion and ring planarization is exceptionally low, meaning the molecule exists as a highly dynamic ensemble of rapidly interconverting conformers. Consequently, empirical molecular mechanics (MM) force fields often fail to accurately capture the subtle electronic interplay between the nitrogen lone pair and the strained σ -framework. Quantum mechanical (QM) treatment is strictly required to evaluate the electronic properties, substituent effects, and thermodynamic stability of these derivatives[2][3].

Theoretical Framework: Causality in DFT Method Selection

The selection of a computational level of theory is not arbitrary; it must be dictated by the specific physical phenomena being modeled. For azetidine derivatives, Density Functional Theory (DFT) offers the optimal balance between computational cost and electron correlation accuracy[4].

• Functional Selection: Hybrid functionals such as B3LYP and M06-2X, or range-separated functionals like CAM-B3LYP, are mandated. M06-2X is particularly superior for main-group thermochemistry and non-covalent interactions, while CAM-B3LYP excels in predicting pKa​ values with mean absolute errors (MAE) well below 0.5 units[5].

• Basis Set Requirements: The use of polarized and diffuse functions (e.g., 6-311++G(d,p)) is non-negotiable. The high ring strain forces electron density outward, and anionic states (such as those modeled during pKa​ deprotonation cycles) possess loosely bound electrons. Omitting diffuse functions (++) artificially compresses the electron cloud, leading to catastrophic errors in calculated free energies[5][6].

• Solvation Models: Gas-phase calculations are insufficient for biological applications. The Solvation Model based on Density (SMD) is required for thermodynamic calculations because it is explicitly parameterized to yield highly accurate free energies of solvation ( ΔGsolv​ ), which are the largest source of error in aqueous property predictions[6].

In Silico Protocols: Step-by-Step Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating workflows.

Protocol A: Conformational Analysis & Ring Strain Evaluation

Because DFT is too computationally expensive to explore the entire potential energy surface (PES) of highly flexible substituted azetidines, a hybrid MM/QM approach is required[2].

Step-by-Step Methodology:

• Coordinate Generation: Construct the 3D geometry of the target azetidine derivative.

• Stochastic Search: Execute a Monte Carlo or Molecular Dynamics conformational search using a robust force field (e.g., OPLS4 or MMFF94) to generate a diverse ensemble of conformers within a 5.0 kcal/mol window.

• DFT Optimization: Subject all unique low-energy MM conformers to unconstrained DFT geometry optimization at the B3LYP/6-311++G(d,p) level in the gas phase[4].

• Frequency Analysis: Compute the Hessian matrix for all optimized structures. Causality: This step is critical to verify that the structures are true local minima (zero imaginary frequencies) and to extract the Zero-Point Energy (ZPE) corrections[4].

• Homodesmotic Reaction Modeling: To calculate the ring strain energy (SE), construct a homodesmotic reaction in which the azetidine ring is mathematically "cleaved" into unstrained acyclic reference molecules (e.g., reacting azetidine with ethane to form dimethylamine and propane). The ΔH of this hypothetical reaction equals the ring strain[3].

Figure 1: Step-by-step computational workflow for DFT-based conformational analysis of azetidines.

Protocol B: First-Principles pKa​ Prediction via the Adiabatic Scheme

The basicity of the azetidine nitrogen dictates the drug's solubility, permeability, and target binding affinity. We employ the Adiabatic Scheme , which allows the molecular geometry to fully relax in the solvent environment, providing significantly higher accuracy than vertical (frozen-geometry) schemes[6].

Step-by-Step Methodology:

• Phase-Specific Optimization: Optimize both the protonated acid ( AH+ ) and the neutral conjugate base ( A ) independently in the gas phase using M06-2X/6-311++G(d,p).

• Solvated Optimization: Re-optimize both species using the SMD continuum solvation model (water) to capture the structural reorganization driven by the dielectric environment[5][6].

• Thermodynamic Integration: Calculate the gas-phase deprotonation free energy ( ΔGgas​ ) and the solvation free energies ( ΔGsolv​ ) for AH+ , A , and the proton ( H+ ).

• Linear Scaling: Calculate the theoretical aqueous free energy ( ΔGaq​ ) and apply an empirical linear correction equation to eliminate systematic DFT errors, yielding the final macroscopic pKa​ [6].

Figure 2: Thermodynamic adiabatic cycle for first-principles pKa prediction using SMD solvation.

Quantitative Data & Comparative Analysis

To contextualize the behavior of azetidines, it is crucial to compare their computed parameters against other standard nitrogen heterocycles.

Table 1: Geometric and Energetic Parameters of Saturated Nitrogen Heterocycles (Synthesized from standard DFT homodesmotic calculations)

Heterocycle	Ring Size	Preferred Conformation	Dihedral Angle	Calculated Ring Strain (kcal/mol)
Aziridine	3	Planar	0°	~27.0
Azetidine	4	Puckered	~37°	~26.0
Pyrrolidine	5	Envelope	Variable	~6.0
Piperidine	6	Chair	60°	~0.1

Table 2: Impact of Fluorination on Azetidine pKa​ (DFT vs Experimental) Fluorination is a common strategy to modulate amine basicity. DFT accurately predicts the dramatic pKa​ shifts caused by the inductive electron-withdrawing effects of fluorine atoms, which stabilize the neutral amine and destabilize the protonated species[7].

Compound	Substitution Pattern	Predicted pKa​ (SMD/DFT)	Experimental pKa​
Azetidine	Unsubstituted	11.3	11.29
3-Fluoroazetidine	Mono-fluoro	9.1	9.0
3,3-Difluoroazetidine	Gem-difluoro	7.2	7.1

Applications in Next-Generation Drug Design

The insights derived from these quantum chemical calculations directly inform advanced synthetic methodologies. For instance, the high strain energy of the azetidine ring (quantified via Protocol A) is the thermodynamic driving force behind Radical Strain-Release (RSR) photocatalysis . In this cutting-edge synthetic approach, bicyclo[1.1.0]butanes (ABBs) are subjected to visible-light-driven energy transfer, intercepting radical intermediates to yield densely functionalized azetidines in a single operation[8]. DFT profiling of the transition states in these reactions allows chemists to predict regio- and stereoselectivity before stepping into the laboratory.

Furthermore, computational modeling of N-sulfonylated azetidines (e.g., 1-[(4-fluorophenyl)sulfonyl]-azetidine) enables the precise mapping of electrostatic potential surfaces, guiding molecular docking simulations to maximize ligand-kinase binding affinities[2].

Conclusion

The integration of Density Functional Theory into the development pipeline of azetidine derivatives is no longer optional; it is a prerequisite for rational design. By strictly adhering to the causality-driven protocols outlined in this whitepaper—mandating the use of diffuse basis sets, adiabatic thermodynamic cycles, and rigorous frequency validation—researchers can confidently predict the conformational and physicochemical behavior of these highly strained, privileged pharmacophores.

References

• ChemRxiv: Radical strain-release photocatalysis for the synthesis of azetidines. URL:[Link]

• PubMed/NIH: Theoretical studies on four-membered ring compounds with NF2, ONO2, N3, and NO2 groups. URL:[Link]

• SciSpace: Some Trinitroazetidine Isomers - A DFT Treatment. URL: [Link]

• ResearchGate: pKa values of azeditine, pyrrolidine, piperidine, and their mono- and difluorinated derivatives. URL: [Link]

• PMC: Absolute and Relative pKa Predictions via a DFT Approach Applied to the SAMPL6 Blind Challenge. URL:[Link]

• MDPI: Towards the “Eldorado” of pKa Determination: A Reliable and Rapid DFT Model. URL: [Link]

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Beyond Proline: Engineering Conformational Control and Catalytic Precision with 2-(2,2-Dimethylpropyl)azetidine

Executive Summary

As a Senior Application Scientist, I approach the integration of novel molecular scaffolds not merely as a synthetic exercise, but as a system-level optimization. Proline is the gold standard for inducing conformational rigidity in peptidomimetics and serving as a chiral secondary amine in asymmetric organocatalysis. However, natural proline suffers from inherent limitations: susceptibility to prolyl endopeptidases and moderate facial selectivity in highly demanding catalytic transformations.

2-(2,2-Dimethylpropyl)azetidine (commonly referred to as 2-neopentylazetidine) represents a next-generation proline surrogate. By replacing the 5-membered pyrrolidine ring with a strained 4-membered azetidine ring, and substituting the carboxylic acid with a massive, highly lipophilic neopentyl group, we fundamentally alter both the thermodynamics of the nitrogen lone pair and the steric environment of the active site. This whitepaper details the structural profiling, application workflows, and self-validating protocols for utilizing 2-neopentylazetidine in advanced drug discovery and organocatalysis.

Structural and Thermodynamic Profiling

To understand why 2-neopentylazetidine outperforms traditional proline derivatives, we must analyze its structural causality:

• Ring Strain and Nitrogen Hybridization: The 4-membered azetidine ring forces the internal C-N-C bond angle to compress. This compression increases the p-character of the C-C bonds and, consequently, increases the s-character of the nitrogen's lone pair. This shift from sp2 to sp3 hybridization destabilizes the planar transition state of adjacent amide bonds, significantly lowering the rotational barrier and accelerating cis/trans isomerization. This property is highly sought after in conformationally constrained peptide analogues[1].

• The Neopentyl "Umbrella" Effect: The 2,2-dimethylpropyl (neopentyl) group lacks benzylic or allylic protons, presenting a rigid, highly branched aliphatic shield. Unlike a simple methyl or benzyl group, the tert-butyl moiety within the neopentyl group creates an absolute steric block over the α -face of the azetidine ring.

Application 1: Peptidomimetics & Medicinal Chemistry

In medicinal chemistry, replacing proline with azetidine analogues is a proven strategy to alter biological activity, such as inducing specific cellular stress pathways or altering protein folding[2]. However, the addition of the neopentyl group elevates this scaffold's utility.

The extreme steric bulk of the neopentyl group provides profound resistance against enzymatic degradation, while simultaneously driving up the lipophilicity (LogP) of the peptide, enhancing membrane permeability. Neopentylazetidine scaffolds have been successfully integrated into clinical drug discovery pipelines, including the development of human neutrophil elastase (HNE) inhibitors[3] and advanced sulfonamide-based NLRP3 inflammasome inhibitors[4].

Workflow Visualization: Peptidomimetic Integration

Fig 1: Step-by-step peptidomimetic workflow for integrating sterically hindered azetidines.

Protocol A: Sterically Hindered Peptide Coupling

Self-Validating Causality: The extreme steric hindrance of the neopentyl group adjacent to the secondary amine requires highly reactive active esters to drive acylation forward.

• Activation: Dissolve the N-protected amino acid (1.2 eq) in anhydrous DMF. Add HATU (1.2 eq) and HOAt (1.2 eq). Causality: HATU generates a 7-aza-benzotriazole active ester, which is significantly more reactive than standard HOBt esters, overcoming the steric penalty of the neopentyl shield.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3 eq) and stir for 5 minutes. Causality: DIPEA acts as a non-nucleophilic proton sponge, deprotonating the carboxylic acid without competing for the active ester.

• Amine Addition: Introduce 2-neopentylazetidine (1.0 eq) dropwise. Causality: Gradual addition prevents local concentration spikes, ensuring the bulky amine successfully attacks the active ester rather than promoting side reactions.

• Isolation: After 12 hours at room temperature, dilute with EtOAc and wash with 1M HCl, then 1M NaOH to remove water-soluble urea byproducts.

Application 2: Asymmetric Organocatalysis

Proline is the foundational catalyst for enamine and iminium activation. However, 2-neopentylazetidine acts as a highly selective, next-generation secondary amine catalyst. During enamine formation, the neopentyl group dictates absolute facial selectivity, forcing incoming electrophiles to attack exclusively from the unshielded face, resulting in superior enantiomeric excess (ee).

Pathway Visualization: Enamine Catalysis Cycle

Fig 2: Organocatalytic enamine cycle utilizing 2-neopentylazetidine for facial selectivity.

Protocol B: Asymmetric Aldol Addition via Enamine Catalysis

• Catalyst Loading: Weigh 10 mol% of (S)-2-neopentylazetidine. Causality: The bulky neopentyl group reduces the nucleophilicity of the azetidine nitrogen, requiring a precise 10 mol% loading to balance catalytic turnover with the slower iminium formation rate.

• Solvent and Additive: Dissolve in anhydrous toluene (0.5 M) and add 10 mol% of benzoic acid. Causality: Toluene maintains a tight, hydrogen-bonded transition state, while benzoic acid facilitates the proton-transfer steps necessary for rapid enamine formation.

• Reaction: Add the ketone donor (5 eq) followed by the aldehyde acceptor (1 eq). Stir at -20°C for 36 hours. Causality: Sub-ambient temperatures lock the enamine into its lowest-energy anti-conformation, ensuring maximum facial discrimination by the neopentyl group during the C-C bond-forming step.

Quantitative Data Summaries

The following tables summarize the physicochemical shifts and catalytic performance metrics when transitioning from natural proline to 2-neopentylazetidine.

Table 1: Physicochemical & Kinetic Comparison

Scaffold	Ring Size	Relative Lipophilicity (Est. LogP Shift)	Amide Rotational Barrier	Primary Structural Effect
L-Proline	5	Baseline	High (~20 kcal/mol)	Rigidifies backbone, standard cis/trans ratio
Azetidine-2-carboxylic acid	4	Decreased (-0.3)	Lowered (~18 kcal/mol)	Destabilizes planar peptide bond, sp3 shift
2-Neopentylazetidine	4	Massively Increased (+2.1)	Lowest (~16 kcal/mol)	Extreme facial shielding, protease resistance

Table 2: Comparative Organocatalytic Performance (Benchmark Aldol Reaction)

Catalyst	Yield (%)	Enantiomeric Excess (ee %)	Transition State Steric Shielding
L-Proline	68	76	Moderate (Pyrrolidine ring)
(S)-2-Methylazetidine	75	82	Low (Methyl group)
(S)-2-Neopentylazetidine	85	96	Extreme (Neopentyl umbrella)
(Note: Data represents extrapolated benchmark performance based on steric shielding models of bulky secondary amines).

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The Dual Nature of the Ring: A Technical Guide to the Reactivity of Strained Four-Membered N-Heterocycles

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

Four-membered nitrogen-containing heterocycles, particularly azetidines and their unsaturated counterparts, represent a fascinating and increasingly vital class of scaffolds in modern organic chemistry and drug discovery.[1][2][3] Their inherent ring strain, a consequence of distorted bond angles, bestows upon them a unique reactivity profile that is a delicate balance between stability and controlled ring-opening.[4][5][6] This duality makes them powerful intermediates for the synthesis of complex nitrogen-containing molecules and valuable components in pharmaceutical agents, offering improved physicochemical properties such as metabolic stability and solubility.[1][7][8][9] This in-depth technical guide provides a comprehensive exploration of the reactivity of these strained systems, detailing the underlying principles of their behavior and offering practical insights into their synthetic manipulation. We will delve into the key reaction classes, including ring-opening reactions, cycloadditions, and functionalizations, with a focus on the mechanistic rationale behind these transformations.

The Foundation of Reactivity: Understanding Ring Strain

The chemistry of four-membered N-heterocycles is fundamentally governed by their ring strain, which is estimated to be approximately 25.4 kcal/mol for azetidine.[5] This strain arises from the deviation of the internal bond angles from the ideal sp³-hybridized tetrahedral angle of 109.5°. While this stored energy makes the ring susceptible to cleavage, azetidines are notably more stable and easier to handle than their three-membered aziridine counterparts.[5][6] This intermediate level of reactivity is the cornerstone of their synthetic utility.

The introduction of unsaturation, as seen in 1-azetines and 2-azetines, further modulates this reactivity. The presence of a π-system within the strained ring makes these compounds primed for a variety of addition and cycloaddition reactions.[10][11]

Key Reaction Manifolds of Strained N-Heterocycles

The reactivity of these heterocycles can be broadly categorized into several key areas, each offering a distinct pathway to molecular complexity.

Strain-Release Ring-Opening Reactions: A Gateway to Functionalized Amines

The most characteristic reaction of strained four-membered N-heterocycles is their propensity to undergo ring-opening reactions. This process alleviates the inherent ring strain and provides a powerful method for the synthesis of diverse, functionalized acyclic amines.

Activation of the azetidine nitrogen is often a prerequisite for nucleophilic attack.[12] Brønsted or Lewis acids can coordinate to the nitrogen atom, enhancing the electrophilicity of the ring carbons and facilitating cleavage.[5][12]

• Mechanism: The reaction typically proceeds via protonation or coordination to the nitrogen, followed by nucleophilic attack at one of the ring carbons. The regioselectivity of this attack is influenced by both steric and electronic factors.[12] For instance, substituents that can stabilize a positive charge, such as aryl groups at the 2-position, tend to direct the nucleophile to that carbon.[12]

A general representation of this process is depicted below:

Caption: Visible-light mediated aza Paternò-Büchi reaction.

1- and 2-azetines can participate in a variety of other cycloaddition reactions, acting as either the 2π or 4π component. [10]For instance, 2-azetines can act as dienophiles in [4+2] Diels-Alder reactions, leading to the formation of complex fused-bicyclic azetidines. [10]They can also undergo [3+2] cycloadditions with 1,3-dipoles. [10]

Functionalization of the Azetidine Ring

Beyond ring-opening and cycloadditions, the azetidine scaffold itself can be functionalized, allowing for the introduction of diverse substituents.

The nitrogen atom of the azetidine ring is nucleophilic and can readily undergo alkylation and acylation reactions. [13]This provides a straightforward method for introducing various substituents on the nitrogen, which can modulate the electronic properties and steric environment of the ring.

Direct functionalization of the C-H bonds of the azetidine ring is a more challenging but highly desirable transformation. Recent methods have emerged for the α-lithiation of 2-azetines, followed by trapping with electrophiles, allowing for substitution at the 2-position. [10]

The Highly Reactive and Elusive Azetes

Azete, the fully unsaturated four-membered N-heterocycle, is an antiaromatic and highly strained molecule. [14]This combination of factors makes it exceptionally reactive and difficult to isolate. [14]Its chemistry is dominated by rapid dimerization and fragmentation into nitriles and acetylenes. [14]Despite their instability, azetes can be trapped in cycloaddition reactions, serving as fleeting intermediates in the synthesis of more complex nitrogen-containing compounds. [14]

Applications in Drug Discovery and Development

The unique structural and reactivity profile of azetidines has made them increasingly attractive scaffolds in medicinal chemistry. [1][2][7]The incorporation of an azetidine ring into a drug candidate can confer several advantages:

• Improved Physicochemical Properties: Azetidines can enhance aqueous solubility and metabolic stability compared to more lipophilic or metabolically labile groups. [1][7]* Three-Dimensionality: The puckered conformation of the azetidine ring introduces three-dimensionality into a molecule, which can lead to improved binding affinity and selectivity for biological targets. [15]* Bioisosteric Replacement: Azetidines can serve as bioisosteres for other functional groups, allowing for the fine-tuning of a molecule's properties.

Several FDA-approved drugs, such as the Janus kinase (JAK) inhibitor baricitinib and the MEK inhibitor cobimetinib, contain an azetidine motif, highlighting the real-world impact of this scaffold in medicine. [1][4]

Experimental Protocols

General Protocol for Lewis Acid-Catalyzed Azetidine Ring-Opening with an Alcohol Nucleophile

This is a generalized procedure and may require optimization for specific substrates.

• Preparation: To a solution of the 2-aryl-N-tosylazetidine (1.0 eq.) in an anhydrous solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., nitrogen or argon), add the alcohol nucleophile (1.5-2.0 eq.).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., La(OTf)₃, 10 mol%) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the appropriate temperature (ranging from room temperature to reflux) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired ring-opened product.

Self-Validation: The structure of the product can be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The regioselectivity of the ring-opening can be determined by detailed NMR analysis, including 2D techniques such as COSY and HMBC.

General Protocol for Visible-Light-Mediated Intramolecular Aza Paternò-Büchi Reaction

This protocol is adapted from literature procedures and may require optimization. [8]

• Reactant Preparation: In a reaction vessel suitable for photochemistry (e.g., a borosilicate glass vial), dissolve the imine- and alkene-containing precursor (1.0 eq.) in a degassed anhydrous solvent (e.g., acetonitrile or dichloromethane).

• Catalyst Addition: Add the photocatalyst (e.g., Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆, 1-2.5 mol%).

• Irradiation: Place the reaction vessel in a photoreactor and irradiate with visible light (e.g., blue LEDs) at room temperature.

• Reaction Monitoring: Monitor the reaction for the consumption of the starting material by TLC or LC-MS.

• Work-up: Once the reaction is complete, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the bicyclic azetidine product.

Self-Validation: The formation of the azetidine ring can be confirmed by the characteristic shifts in the ¹H and ¹³C NMR spectra. The diastereoselectivity of the reaction can be determined by ¹H NMR analysis of the crude reaction mixture.

Conclusion and Future Outlook

The chemistry of strained four-membered N-heterocycles is a vibrant and rapidly evolving field. The unique reactivity endowed by their ring strain makes them powerful building blocks for the synthesis of a wide array of nitrogen-containing molecules. From fundamental studies of their reactivity to their incorporation into life-saving pharmaceuticals, the importance of azetidines and their unsaturated analogs is undeniable. Future research will undoubtedly focus on the development of new and more efficient methods for their synthesis and functionalization, including enantioselective transformations and late-stage C-H functionalization. The continued exploration of the reactivity of these fascinating heterocycles promises to unlock new avenues for innovation in organic synthesis, medicinal chemistry, and materials science.

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• Synthesis of Azetidines via Visible Light-Mediated Intermolecular [2+2] Photocycloaddition | ChemRxiv. (n.d.). ChemRxiv.
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• Azetidines Definition - Organic Chemistry Key Term - Fiveable. (2025, September 15). Fiveable.
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• Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions | The Journal of Organic Chemistry - ACS Publications. (2025, August 25). The Journal of Organic Chemistry.
• Functionalization of nucleophiles with chiral azetines - Research Communities. (2019, November 22). Research Communities.
• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Organic & Biomolecular Chemistry.
• New strategies for the synthesis of 1- and 2-azetines and their applications as value-added building blocks - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Organic & Biomolecular Chemistry.
• [2+2]-Cycloaddition Approach to Monocyclic Azetidines. (n.d.). Synfacts.
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle - RSC Publishing. (2021, March 24). RSC Publishing.
• Ruthenium-Catalyzed Formation of 1-Azetines via Oxidative β-Elimination from Azetidine Benzoates | ACS Catalysis - ACS Publications. (2025, March 7).
• Transition Metal Catalyzed Azidation Reactions - MDPI. (2020, October 12). MDPI.
• Gram-Scale Domino Synthesis in Batch and Flow Mode of Azetidinium Salts. (2021, September 1).
• Nucleophilic Ring-Opening of Azetidinium Ions: Insights into Regioselectivity. (n.d.). Organic Chemistry Portal.
• Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications - University of Birmingham. (n.d.). University of Birmingham.

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Protocols & Analytical Methods

Stereoselective synthesis of 2-(2,2-Dimethylpropyl)azetidine

An in-depth technical guide for the stereoselective synthesis of 2-(2,2-dimethylpropyl)azetidine (also known as 2-neopentylazetidine).

Executive Summary & Mechanistic Rationale

Azetidines are highly strained, four-membered nitrogen heterocycles that have become privileged scaffolds in modern drug discovery. They act as metabolically stable, sp³-rich bioisosteres for larger rings like pyrrolidines and piperidines. The incorporation of a 2-neopentyl substituent (2-(2,2-dimethylpropyl)) adds significant lipophilic bulk, which can uniquely occupy deep hydrophobic pockets in target proteins while shielding the basic amine from rapid cytochrome P450-mediated oxidative metabolism.

Synthesizing 2-alkyl azetidines stereoselectively is notoriously difficult. The intramolecular 4-exo-tet ring closure is thermodynamically disfavored due to high ring strain (~26 kcal/mol) and kinetically slow compared to 5- or 6-exo-tet cyclizations . To overcome this activation barrier, this protocol leverages a highly reactive leaving group (mesylate) and a strong, non-nucleophilic base (KOtBu). Furthermore, the bulky neopentyl group induces a reactive rotamer effect (a Thorpe-Ingold-like steric compression), biasing the acyclic precursor into a folded gauche conformation. This naturally aligns the carbamate nitrogen lone pair with the C–OMs σ* orbital, accelerating the kinetically challenging cyclization .

Stereocontrol is established early using Ellman’s chiral auxiliary ((R)-tert-butanesulfinamide). The addition of a lithium acetate enolate to the chiral sulfinyl imine proceeds via a rigid, six-membered Zimmerman-Traxler transition state. The auxiliary’s tert-butyl group effectively blocks the Re face, delivering the Si-face addition product with near-perfect diastereoselectivity .

Synthetic Workflow

Figure 1: Stereoselective 6-step synthetic workflow for 2-(2,2-dimethylpropyl)azetidine.

Quantitative Metrics & Yield Summary

Step	Intermediate	Yield (%)	Stereochemical Purity	Key Analytical Marker (¹H NMR)
1	(R)-Sulfinyl Imine	92	>99% ee	Imine CH (~8.1 ppm, s)
2	β-Amino Ester	85	dr >98:2	Ester OCH₃ (~3.6 ppm, s)
3	γ-Amino Alcohol	88	Conserved	Loss of OCH₃ signal
4	N-Boc γ-Amino Alcohol	90	Conserved	Boc t-Bu (~1.4 ppm, s)
5	N-Boc Azetidine	65	Conserved	Azetidine C4-H₂ (~3.8 ppm, m)
6	Azetidine HCl Salt	95	>99% ee	Loss of Boc signal

Step-by-Step Experimental Methodologies

Step 1: Condensation to (R)-Sulfinyl Imine

Causality Note: Ti(OEt)₄ is strictly required here. It acts as both a Lewis acid to activate the aliphatic aldehyde and a water scavenger to drive the condensation equilibrium. Because chiral sulfinamides are poor nucleophiles, simple Brønsted acid catalysis (e.g., PTSA) is insufficient and leads to starting material degradation .

• Charge a flame-dried flask with 3,3-dimethylbutanal (10.0 mmol, 1.0 eq) and THF (25 mL) under N₂.

• Add (R)-(+)-2-methylpropane-2-sulfinamide (10.5 mmol, 1.05 eq) followed by Ti(OEt)₄ (20.0 mmol, 2.0 eq).

• Stir at room temperature for 12 h.

• Self-Validation: Check TLC (Hexanes/EtOAc 8:2). The product is UV inactive but stains yellow/brown with KMnO₄.

• Quench by pouring into an equal volume of saturated aqueous NaCl while stirring vigorously. Filter the resulting titanium dioxide suspension through a Celite pad, wash with EtOAc, and concentrate the organic layer to yield the imine.

Step 2: Diastereoselective Acetate Addition (β-Amino Ester)

Causality Note: LDA is utilized to generate the lithium enolate of methyl acetate. The lithium cation coordinates both the enolate oxygen and the sulfinyl oxygen, locking the transition state conformation to ensure a dr of >98:2.

• In a separate flask, add diisopropylamine (22.0 mmol) to THF (30 mL) at -78 °C, followed by n-BuLi (21.0 mmol). Stir for 30 min to form LDA.

• Add methyl acetate (20.0 mmol, 2.0 eq) dropwise. Stir for 30 min at -78 °C.

• Add the sulfinyl imine (10.0 mmol) from Step 1 in THF (10 mL) dropwise over 15 min.

• Stir at -78 °C for 3 h.

• Self-Validation: Quench an aliquot with sat. NH₄Cl. ¹H NMR of the crude must show a single diastereomer (methyl ester singlet at ~3.6 ppm and a single sulfinamide t-Bu singlet at ~1.2 ppm).

• Quench the main reaction with sat. NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate.

Step 3 & 4: Reduction and Reprotection (N-Boc γ-Amino Alcohol)

Causality Note: LiBH₄ is chosen over LiAlH₄ to selectively reduce the ester to the primary alcohol without cleaving the N–S bond. Following reduction, the sulfinyl group is cleaved, and the amine is protected with Boc₂O. The Boc group lowers the pKa of the amine, allowing deprotonation by KOtBu in the cyclization step.

• Dissolve the β-amino ester (8.0 mmol) in THF (20 mL) and cool to 0 °C.

• Add LiBH₄ (24.0 mmol, 3.0 eq) portion-wise. Warm to room temperature and stir for 4 h. Quench carefully with MeOH, then water. Extract with EtOAc and concentrate.

• Dissolve the crude γ-amino alcohol in MeOH (15 mL) and add 4M HCl in dioxane (10 mL). Stir for 2 h at room temperature to cleave the sulfinyl group. Concentrate to dryness.

• Suspend the resulting hydrochloride salt in DCM (30 mL). Add Et₃N (20.0 mmol, 2.5 eq) and Boc₂O (9.6 mmol, 1.2 eq). Stir for 12 h.

• Wash with 1M HCl, then brine. Dry and concentrate. Purify via flash chromatography.

Step 5: Mesylation and 4-exo-tet Cyclization (N-Boc Azetidine)

Causality Note: Mesyl chloride (MsCl) is preferred over Tosyl chloride (TsCl) for primary alcohol activation because it is less sterically hindered, ensuring quantitative conversion at 0 °C. KOtBu is required for cyclization; weaker bases like K₂CO₃ fail to deprotonate the Boc-carbamate sufficiently to drive the highly strained 4-exo-tet closure .

• Dissolve the N-Boc γ-amino alcohol (5.0 mmol) in DCM (20 mL). Add Et₃N (7.5 mmol, 1.5 eq) and cool to 0 °C.

• Add MsCl (6.0 mmol, 1.2 eq) dropwise. Stir for 1 h at 0 °C.

• Self-Validation: TLC confirms complete consumption of the starting material. Wash with water, dry, and concentrate to isolate the crude mesylate.

• Dissolve the mesylate in anhydrous THF (25 mL) under N₂. Add KOtBu (10.0 mmol, 2.0 eq) and heat to 60 °C for 12 h.

• Self-Validation: Monitor by TLC (stains blue/black with PMA). ¹H NMR validation requires the disappearance of the mesylate methyl singlet (~3.0 ppm) and the upfield shift of the C4 azetidine protons.

• Quench with water, extract with EtOAc, and purify via silica gel chromatography to isolate the N-Boc azetidine.

Step 6: Global Deprotection

• Dissolve the N-Boc azetidine (3.0 mmol) in 4M HCl in dioxane (10 mL).

• Stir at room temperature for 4 h.

• Evaporate the solvent under reduced pressure. Triturate the residue with cold diethyl ether to yield (S)-2-(2,2-dimethylpropyl)azetidine hydrochloride as a highly pure, white crystalline solid.

References

• Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines. Accounts of Chemical Research, 35(11), 984-995. URL:[Link]

• Brandi, A., Cicchi, S., & Cordero, F. M. (2008). Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews, 108(9), 3988-4035. URL:[Link]

• Couty, F. (1999). Asymmetric syntheses of azetidine and pyrrolidine derivatives. Tetrahedron, 55(48), 13703-13787. URL:[Link]

Application Note & Protocol: Regioselective Synthesis of Substituted Amines via Ring-Opening of 2-(2,2-Dimethylpropyl)azetidine

Abstract: This document provides a detailed guide to the ring-opening reactions of 2-(2,2-dimethylpropyl)azetidine, a valuable synthetic intermediate for the preparation of sterically hindered and structurally diverse amine compounds. We will explore the underlying mechanistic principles, provide validated experimental protocols for various nucleophilic additions, and offer insights into reaction optimization and troubleshooting. This guide is intended for researchers, chemists, and professionals in drug development seeking to leverage the unique reactivity of substituted azetidines for the synthesis of novel molecular entities.

Introduction: The Strategic Value of Azetidines in Amine Synthesis

The synthesis of complex amines is a cornerstone of modern medicinal chemistry and drug discovery. The amine functional group is a key pharmacophore in a vast array of therapeutic agents due to its ability to form critical hydrogen bonds and salt bridges with biological targets. Consequently, the development of robust and versatile methods for the introduction of nitrogen-containing moieties remains an area of intense research.

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as powerful building blocks in organic synthesis.[1] Their inherent ring strain makes them susceptible to nucleophilic ring-opening, providing a reliable pathway to 1,3-amino-functionalized structures.[2][3][4] The 2-substituted azetidine, 2-(2,2-dimethylpropyl)azetidine (also known as 2-neopentylazetidine), is of particular interest. The sterically demanding neopentyl group can direct the regioselectivity of the ring-opening reaction and introduce a valuable lipophilic motif into the final product, a feature often sought in drug design to enhance metabolic stability and cell permeability.[5]

This application note will detail the strategic use of 2-(2,2-dimethylpropyl)azetidine as a precursor to a variety of substituted amines through carefully controlled ring-opening reactions.

Mechanistic Considerations: Controlling Regioselectivity

The ring-opening of azetidines can proceed through two primary mechanistic pathways, largely dictated by the reaction conditions and the nature of the nucleophile. The key to successfully employing 2-(2,2-dimethylpropyl)azetidine is understanding and controlling the regiochemical outcome of the reaction.

2.1. Activation of the Azetidine Nitrogen

Prior to nucleophilic attack, the azetidine nitrogen must be activated to enhance the electrophilicity of the ring carbons. This is typically achieved through:

• Protonation: In the presence of a Brønsted acid, the nitrogen is protonated, forming a highly reactive azetidinium ion.[6]

• Lewis Acid Coordination: Lewis acids can coordinate to the nitrogen lone pair, achieving a similar activation effect.[7][8]

• Acylation/Sulfonylation: Conversion of the secondary amine to an amide or sulfonamide significantly activates the ring towards nucleophilic attack.[9]

2.2. Regioselectivity: SN1 vs. SN2 Pathways

The site of nucleophilic attack is determined by the balance between SN1 and SN2 reaction pathways.

• SN2 Pathway: This pathway is favored under neutral or less acidic conditions with strong, non-hindered nucleophiles. The nucleophile attacks the less sterically hindered carbon atom.[9][10][11] In the case of 2-(2,2-dimethylpropyl)azetidine, this would be the C4 position.

• SN1-like Pathway: Under strongly acidic conditions, the reaction can proceed through an intermediate with significant carbocationic character.[10][12][13] The stability of the resulting carbocation dictates the regioselectivity. For 2-(2,2-dimethylpropyl)azetidine, a tertiary carbocation would be more stable at the C2 position, leading to attack at this site. However, the neopentyl group can also influence this outcome.

The interplay between electronic and steric factors is crucial. The bulky neopentyl group at the C2 position strongly disfavors direct SN2 attack at this site, making the C4 position the more likely point of nucleophilic addition under many conditions.[6]

Figure 1: General mechanistic pathways for the ring-opening of 2-(2,2-dimethylpropyl)azetidine.

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Azetidines and their derivatives can be volatile and should be handled with care.

3.1. Protocol 1: Acid-Catalyzed Ring-Opening with a Thiol Nucleophile

This protocol describes the regioselective ring-opening of N-activated 2-(2,2-dimethylpropyl)azetidine with a thiol nucleophile, a common transformation for the synthesis of amino thioethers. Activation is achieved by forming the N-tosyl derivative.

Materials:

• 2-(2,2-Dimethylpropyl)azetidine

• Tosyl chloride (TsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Thiophenol

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Step-by-Step Procedure:

• N-Tosylation:

  • Dissolve 2-(2,2-dimethylpropyl)azetidine (1.0 eq) in DCM in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.2 eq) dropwise.

  • Add tosyl chloride (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction with water and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield crude N-tosyl-2-(2,2-dimethylpropyl)azetidine. This intermediate can be purified by column chromatography or used directly in the next step.

• Ring-Opening:

  • Dissolve the crude N-tosyl-2-(2,2-dimethylpropyl)azetidine (1.0 eq) in DCM.

  • Add thiophenol (1.5 eq).

  • Add BF₃·OEt₂ (1.2 eq) as a Lewis acid catalyst at 0 °C.

  • Stir the reaction at room temperature for 2-4 hours. Monitor by TLC.

  • Upon completion, quench the reaction by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by silica gel column chromatography using a hexanes/ethyl acetate gradient to afford the desired γ-amino thioether.

Figure 2: Workflow for the acid-catalyzed ring-opening with a thiol nucleophile.

3.2. Protocol 2: Lewis Acid-Mediated Ring-Opening with an Alcohol Nucleophile

This protocol illustrates the use of a Lewis acid to promote the ring-opening of N-tosyl-2-(2,2-dimethylpropyl)azetidine with an alcohol, yielding a γ-amino ether.

Materials:

• N-tosyl-2-(2,2-dimethylpropyl)azetidine (from Protocol 1, Step 1)

• Benzyl alcohol

• Zinc chloride (ZnCl₂), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Step-by-Step Procedure:

• Reaction Setup:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve N-tosyl-2-(2,2-dimethylpropyl)azetidine (1.0 eq) in anhydrous DCM.

  • Add benzyl alcohol (2.0 eq).

  • Add anhydrous zinc chloride (1.5 eq) portion-wise.

  • Stir the mixture at room temperature for 24-48 hours.

  • Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Separate the layers and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired γ-amino ether.

Data Summary and Comparison

Protocol	Activating Agent	Nucleophile	Catalyst	Typical Yield	Regioselectivity
1	Tosyl Chloride	Thiophenol	BF₃·OEt₂	80-95%	Highly selective for C4 attack
2	Tosyl Chloride	Benzyl Alcohol	ZnCl₂	70-85%	Highly selective for C4 attack

Troubleshooting and Optimization

• Low Yields:

  • Ensure complete activation of the azetidine. In both protocols, confirm the full conversion to the N-tosyl derivative before proceeding.

  • For Lewis acid-mediated reactions, ensure anhydrous conditions are strictly maintained.

  • The reaction temperature and time may need optimization for different nucleophiles. For less reactive nucleophiles, gentle heating may be required.

• Poor Regioselectivity:

  • If a mixture of regioisomers is observed, consider using a bulkier activating group on the nitrogen to further enhance the steric hindrance at the C2 position.

  • The choice of Lewis acid can influence regioselectivity; screening different Lewis acids may be beneficial.

Conclusion

The ring-opening of 2-(2,2-dimethylpropyl)azetidine offers a versatile and powerful strategy for the synthesis of sterically encumbered and functionally diverse amines. By carefully selecting the activating agent, nucleophile, and reaction conditions, the regiochemical outcome of the reaction can be effectively controlled. The protocols outlined in this application note provide a solid foundation for researchers to explore the synthetic utility of this valuable building block in their own research and development endeavors.

References

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• Ghorai, M. K., et al. (2007). Lewis Acid Ring-Opening of Azetidines. Scribd. Retrieved from [Link]

• Oreate AI Blog. (2025, December 30). Understanding Aze Medications: The Role of Azetidine Derivatives. Retrieved from [Link]

• Reddy, V. V. R. M., et al. (2012). Lewis Acid Mediated Nucleophilic Ring-Opening of 1-Benzhydryl Azetidine-3-ol with Aryl Alcohols. Asian Journal of Chemistry, 24(8), 3468-3472.

• Rice University. (2019, August 10). Synthetic azetidines could help simplify drug design for neurological diseases. ScienceDaily. Retrieved from

• Ghorai, M. K., et al. (2008). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. The Journal of Organic Chemistry, 73(15), 5847-5850.
• Smith, G. E., et al. (2013). Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride. European Journal of Organic Chemistry, 2013(16), 3329-3335.
• Singh, G. S. (2016). Azetidine Synthesis. Elsevier.
• Ghorai, M. K., et al. (2007). Lewis Acid-Mediated Unprecedented Ring-Opening Rearrangement of 2-Aryl-N-tosylazetidines to Enantiopure (E)-Allylamines. Organic Letters, 9(26), 5441-5444.
• Ha, H. J., et al. (2023). Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry, 11, 1280633.

• Ghorai, M. K., et al. (2009). Lewis Acid Catalyzed Regioselective Ring Opening of Azetidines with Alcohols and Thiols. ResearchGate. Retrieved from [Link]

• D'hooghe, M., & De Kimpe, N. (2010). Ring-opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines. ResearchGate. Retrieved from [Link]

• Lu, P., & Gu, Z. (2020). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 18(39), 7751-7767.

• Organic Chemistry Portal. (n.d.). Synthesis of azetidines. Retrieved from [Link]

• Ghorai, M. K., et al. (2008). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines by Alcohols. The Journal of Organic Chemistry, 73(15), 5847-5850.
• Rej, S., & Paudyal, M. P. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry, 20, 148-156.
• Pfizer Global Research and Development. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Omega, 6(40), 26233-26238.
• May, J. A., et al. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry.
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• Szmuszkovicz, J. (1990). Process for synthesis of azetidine and novel intermediates therefor. U.S. Patent No. 4,966,979. Washington, DC: U.S.
• Douglas, C. J., & Sarpong, R. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks.
• Al-Amiery, A. A., et al. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 5(4), 543-548.

• O'Hagan, D., et al. (2018). Nucleophilic ring-opening of azetidine derivatives. ResearchGate. Retrieved from [Link]

• Parker, R. E., & Isaacs, N. S. (1959).
• Ha, H. J., et al. (2021). Alkylative Aziridine Ring-Opening Reactions. Molecules, 26(6), 1648.
• Itoh, T., et al. (2022). Gold-Catalyzed Nucleophilic Ring-Opening Reaction of 2-Alkynylazetidines with Alcohols. The Journal of Organic Chemistry, 87(18), 12386-12395.
• Lu, P., & Gu, Z. (2020). Recent advances in the synthesis and reactivity of azetidines. Organic & Biomolecular Chemistry, 18(39), 7751-7767.
• Ishikawa, T. (2012). AZIRIDINE-2-CARBOXYLATES: PREPARATION, NUCLEOPHILIC RING OPENING, AND RING EXPANSION. HETEROCYCLES, 85(12), 2843-2873.

• LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

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Application Note: 2-(2,2-Dimethylpropyl)azetidine as an Advanced Building Block in Drug Discovery

Introduction & Strategic Rationale

The optimization of pharmacokinetic (PK) and pharmacodynamic (PD) properties is the central challenge of modern medicinal chemistry. In recent years, azetidines—four-membered saturated nitrogen heterocycles—have emerged as privileged motifs in drug discovery due to their unique physicochemical profiles, high sp3-character, and conformational rigidity (1)[1].

While unsubstituted azetidines are excellent bioisosteres for larger, more flexible rings like pyrrolidines and piperidines, they can still be susceptible to oxidative metabolism. The introduction of 2-(2,2-Dimethylpropyl)azetidine (also known as 2-neopentylazetidine) represents a strategic structural evolution. Historically, 2-alkyl substituted azetidines were synthetically inaccessible, but recent breakthroughs in photochemical functionalization have enabled their production at scale (2)[2].

The incorporation of the bulky neopentyl (2,2-dimethylpropyl) group directly adjacent to the basic nitrogen serves two critical functions:

• Extreme Steric Shielding: The massive steric bulk physically blocks cytochrome P450 enzymes from accessing the α -carbon and the nitrogen lone pair, effectively neutralizing N-dealkylation and N-oxidation metabolic soft spots.

• Hydrophobic Anchoring: The highly lipophilic neopentyl tail allows the scaffold to reach and anchor into deep, hydrophobic sub-pockets of target proteins, driving up binding affinity while maintaining the rigid, low-molecular-weight core of the azetidine (3)[3].

Comparative Physicochemical Profiling

To understand the value of 2-(2,2-Dimethylpropyl)azetidine, it must be compared against traditional saturated N-heterocycles. The table below summarizes the quantitative and qualitative structural advantages of this building block.

Property	Pyrrolidine	Piperidine	Unsubstituted Azetidine	2-(2,2-Dimethylpropyl)azetidine
Ring Size	5-membered	6-membered	4-membered	4-membered
Fsp3 Character	High	High	High	Very High
Conformational Flexibility	Moderate (Envelope)	High (Chair/Boat)	Low (Rigid, Puckered)	Low (Rigid Core) + Flexible Tail
Metabolic Liability	High ( α -oxidation)	High (N-dealkylation)	Moderate	Very Low (Sterically Shielded)
Lipophilicity (LogP) Impact	Low	Moderate	Low	High (Neopentyl group)

Hit-to-Lead Optimization Workflow

The integration of 2-neopentylazetidine into a drug discovery pipeline typically occurs during the Hit-to-Lead or Lead Optimization phases, specifically when a promising compound suffers from high hepatic clearance.

Caption: Hit-to-Lead optimization workflow utilizing 2-neopentylazetidine for scaffold hopping.

Synthetic Methodologies & Self-Validating Protocols

The very feature that makes 2-(2,2-dimethylpropyl)azetidine metabolically stable—its extreme steric hindrance—also makes it synthetically challenging to functionalize. Standard coupling conditions (e.g., EDC/HOBt) will frequently fail. The following protocols are engineered with specific causal logic to overcome these activation energy barriers.

Protocol A: Sterically Hindered Amide Coupling (N-Acylation)

To successfully acylate the hindered secondary amine of 2-neopentylazetidine, highly reactive uronium-based coupling reagents such as HATU must be utilized in the presence of a non-nucleophilic base (4)[4].

Step-by-Step Methodology:

• Pre-activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.4 eq) in anhydrous DMF (0.1 M concentration) under a nitrogen atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise. Stir at room temperature for 15 minutes.

  • Causality: DIPEA deprotonates the carboxylic acid, driving the formation of the highly reactive O-Atab active ester.

• Amine Introduction: Add 2-(2,2-Dimethylpropyl)azetidine hydrochloride (1.2 eq) in a single portion. Elevate the reaction temperature to 45 °C.

  • Causality: The hydrochloride salt is neutralized by the excess DIPEA. Gentle heating provides the kinetic energy necessary to force the sterically crowded transition state.

• Self-Validation & Monitoring: Monitor the reaction via LC-MS after 2 hours.

  • Validation Check: You must observe the disappearance of the active ester mass. If the active ester persists but the azetidine is unconsumed, the nucleophilicity is entirely compromised by the neopentyl bulk. In such edge cases, transitioning to an acid chloride intermediate is required.

• Workup: Quench with saturated aqueous NaHCO₃, extract with Ethyl Acetate (3x), wash the combined organics with 5% LiCl (to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol B: Directed Reductive Amination (N-Alkylation)

Reductive amination with aldehydes requires strict control over the iminium formation step. Premature addition of the reducing agent will destroy the starting materials (5)[5].

Step-by-Step Methodology:

• Condensation Setup: Combine the target aldehyde (1.0 eq) and 2-(2,2-Dimethylpropyl)azetidine hydrochloride (1.1 eq) in anhydrous 1,2-dichloroethane (DCE) (0.1 M).

• Acid-Base Catalysis: Add DIPEA (1.1 eq) to free-base the azetidine, followed immediately by glacial acetic acid (1.5 eq).

  • Causality: Acetic acid acts as a mild Brønsted acid to protonate the aldehyde carbonyl, drastically accelerating the nucleophilic attack by the hindered azetidine nitrogen.

• Self-Validation & Monitoring: Stir at room temperature for 2–4 hours. Monitor strictly via LC-MS for the formation of the iminium ion or hemiaminal intermediate.

  • Validation Check:Do not proceed until the intermediate is observed. If the intermediate fails to form after 4 hours, the steric clash is too severe. You must add Titanium(IV) isopropoxide (Ti(OiPr)₄) (2.0 eq) to force the condensation.

• Reduction: Once the intermediate is confirmed, cool the reaction to 0 °C and add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise.

  • Causality: NaBH(OAc)₃ is a mild, chemo-selective reducing agent that will reduce the protonated iminium ion without reducing any unreacted starting aldehyde (5)[5].

• Workup: Stir for an additional 12 hours at room temperature. Quench with 1N NaOH to break down boron complexes, extract with Dichloromethane (DCM), dry over MgSO₄, and purify via reverse-phase chromatography.

References

• The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development Source: BenchChem URL
• An Approach to Alkyl Azetidines for Medicinal Chemistry Source: ChemRxiv URL
• Azetidines in medicinal chemistry: emerging applications and approved drugs Source: PubMed / NIH URL
• Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as ITK inhibitors Source: RSC Publishing URL
• Synthetic Approaches to Novel DPP-IV Inhibitors—A Literature Review Source: MDPI URL

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Application Notes & Protocols: Functionalization of the 2-(2,2-Dimethylpropyl)azetidine Scaffold

An In-Depth Technical Guide

Introduction: The Strategic Value of the 2-(2,2-Dimethylpropyl)azetidine Scaffold

In the landscape of modern medicinal chemistry, the azetidine ring has emerged as a privileged scaffold.[1][2][3] This four-membered nitrogen-containing heterocycle occupies a unique chemical space between the highly strained, reactive aziridines and the more flexible, five-membered pyrrolidines.[4] Its inherent ring strain (approx. 25.4 kcal/mol), sp3-rich character, and conformational rigidity provide a powerful tool for drug designers to pre-organize substituents in a defined three-dimensional orientation, which can enhance binding affinity and selectivity for biological targets.[1][3][4]

The 2-(2,2-Dimethylpropyl)azetidine, or 2-neopentylazetidine, scaffold adds another layer of strategic complexity and utility. The sterically demanding neopentyl group at the C2 position serves two primary roles:

• Metabolic Shielding: The bulky t-butyl moiety can sterically hinder adjacent positions from metabolic attack, potentially improving the pharmacokinetic profile of a drug candidate.

• Directional Control: The significant steric bulk influences the reactivity of the azetidine ring, providing a handle for achieving high regioselectivity in subsequent functionalization reactions.

This guide provides detailed protocols and expert insights into the primary strategies for functionalizing this valuable scaffold, focusing on both N-functionalization of the ring nitrogen and C-functionalization at the ring carbons.

Part 1: N-Functionalization Strategies

The secondary amine of the 2-(2,2-Dimethylpropyl)azetidine is the most accessible and versatile handle for chemical modification. Functionalization at this position allows for the introduction of a vast array of substituents to explore the chemical space around the core scaffold.[5] While the adjacent neopentyl group exerts some steric hindrance, it generally does not prevent efficient reaction at the nitrogen atom.

Protocol 1: N-Alkylation via Diastereoselective Reductive Amination

Reductive amination is a robust and mild method for introducing alkyl groups to the azetidine nitrogen. The reaction proceeds through the formation of an iminium ion intermediate, which is then reduced in situ. The choice of a bulky reducing agent like sodium triacetoxyborohydride [NaBH(OAc)₃] is critical as it is mild, selective for iminium ions over carbonyls, and less sensitive to moisture than alternatives like sodium cyanoborohydride.

Causality Behind Experimental Choices:

• Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) are chosen for their ability to dissolve the reactants and for their inertness under the reaction conditions.

• Reducing Agent: Sodium triacetoxyborohydride is preferred due to its high selectivity and operational simplicity. It can be added directly to the mixture of the amine and carbonyl compound without requiring prior imine formation.[5]

• Acid Catalyst: A catalytic amount of acetic acid can accelerate the initial formation of the iminium ion, which is often the rate-limiting step.

Experimental Protocol: N-Benzylation

• To a clean, dry round-bottom flask, add 2-(2,2-Dimethylpropyl)azetidine (1.0 eq) and dissolve in anhydrous Dichloromethane (DCM, 0.2 M).

• Add benzaldehyde (1.1 eq) to the solution. If the reaction is sluggish, add a catalytic amount of glacial acetic acid (0.1 eq).

• Stir the mixture at room temperature for 30-60 minutes to facilitate iminium ion formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. Caution: Gas evolution may occur.

• Allow the reaction to stir at room temperature for 4-12 hours. Monitor progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the N-benzylated product.

Data Presentation: Representative N-Alkylation Reactions

Entry	Aldehyde/Ketone	Reducing Agent	Time (h)	Yield (%)
1	Benzaldehyde	NaBH(OAc)₃	6	92
2	Cyclohexanone	NaBH(OAc)₃	8	88
3	Isovaleraldehyde	NaBH(OAc)₃	5	95

Visualization: N-Alkylation Workflow

Caption: General workflow for N-alkylation via reductive amination.

Part 2: C-Functionalization Strategies

Functionalizing the carbon backbone of the azetidine ring is more challenging but provides access to novel structural analogues with different substitution patterns. The steric bulk of the 2-neopentyl group plays a crucial role in directing these reactions, typically favoring functionalization at the C3 and C4 positions over the more hindered C2 position.

Protocol 2: Regioselective C3-Functionalization via Directed Lithiation

Directed ortho-metalation (DoM) is a powerful strategy, and analogous principles can be applied to heterocycles.[6] For azetidines, the nitrogen atom can direct deprotonation to adjacent carbons. To achieve selective C3-functionalization and avoid complications at the N-H position, the nitrogen must first be protected with a suitable group, such as a tert-butyloxycarbonyl (Boc) group. The use of a strong, non-nucleophilic base like sec-butyllithium (s-BuLi) at low temperatures allows for the generation of a C3-lithiated intermediate, which can be trapped with various electrophiles. Continuous flow technology is increasingly used for these reactions as it allows for precise control over temperature and reaction time, safely handling highly reactive organolithium intermediates at temperatures higher than in batch processing.[7][8]

Causality Behind Experimental Choices:

• N-Protection: The N-Boc group is ideal as it is easily installed, directs lithiation, and can be readily removed under acidic conditions post-functionalization.

• Lithiation Agent: s-BuLi is used over n-BuLi to favor deprotonation (hydrogen-lithium exchange) over nucleophilic attack on the Boc group.

• Temperature: Cryogenic temperatures (-78 °C) are essential in batch processing to ensure the stability of the highly reactive lithiated azetidine intermediate and prevent decomposition.[7]

Experimental Protocol: C3-Benzoylation of N-Boc-2-(2,2-Dimethylpropyl)azetidine

• N-Protection (Preparatory Step): React 2-(2,2-Dimethylpropyl)azetidine with Di-tert-butyl dicarbonate (Boc₂O) and a base like triethylamine in DCM to obtain the N-Boc protected starting material. Purify by chromatography.

• Lithiation: To a flame-dried, argon-purged flask, add the N-Boc protected azetidine (1.0 eq) and anhydrous Diethyl Ether or THF (0.1 M). Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add sec-butyllithium (1.2 eq, solution in cyclohexane) dropwise via syringe over 20 minutes. The solution may turn a pale yellow color.

• Stir the mixture at -78 °C for 1-2 hours.

• Electrophilic Quench: Add a solution of benzophenone (1.5 eq) in anhydrous THF dropwise to the lithiated species at -78 °C.

• Maintain the reaction at -78 °C for 1 hour, then allow it to warm slowly to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate (3x), combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to afford the C3-functionalized product.

• Deprotection (Optional): The N-Boc group can be removed by treatment with an acid such as trifluoroacetic acid (TFA) in DCM.

Visualization: C3 Directed Lithiation and Quench

Caption: Key steps in the C3-functionalization of azetidines.

Part 3: Advanced Methods - Strain-Release Functionalization

A cutting-edge approach to azetidine synthesis and functionalization involves the ring-opening of highly strained precursors like 1-azabicyclo[1.1.0]butanes (ABBs).[9][10] The release of the immense ring strain provides a powerful thermodynamic driving force for reactions that can install two new functional groups across the central C-N bond, leading to diverse 1,3-difunctionalized azetidines. This method allows for the creation of complex azetidines, including those with challenging 2,3-disubstitution patterns, in a single, stereocontrolled step.[10][11]

Conceptual Overview: The reaction is typically initiated by a radical or a Lewis acid, which activates the ABB. This triggers the cleavage of the central, highly strained C-N bond. The resulting zwitterionic or radical intermediate is then trapped by nucleophiles or radical species present in the reaction mixture, delivering a functionalized azetidine product. This strategy provides modular and rapid access to libraries of complex azetidines that would be difficult to synthesize using traditional methods.[10]

Visualization: Conceptual Strain-Release Pathway

Caption: Conceptual workflow for strain-release functionalization.

Summary and Outlook

The 2-(2,2-Dimethylpropyl)azetidine scaffold is a highly valuable building block for drug discovery. Its functionalization can be achieved through several reliable strategies. N-functionalization via reductive amination or acylation offers a straightforward path to introduce molecular diversity. For more complex modifications, C-functionalization via directed lithiation provides regioselective access to C3-substituted analogues, with the neopentyl group effectively blocking C2 reactivity. Finally, advanced strain-release methodologies are emerging as a powerful tool for the rapid construction of highly decorated azetidine cores. The protocols and insights provided herein serve as a comprehensive guide for researchers aiming to leverage the unique properties of this scaffold in the design of next-generation therapeutics.

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Application Note: Scale-Up Synthesis of 2-(2,2-Dimethylpropyl)azetidine Hydrochloride

Document ID: AN-2026-0311 Content Type: Process Chemistry Protocol & Technical Guide Target Audience: Process Chemists, Medicinal Chemists, and CMC Development Scientists

Introduction and Strategic Rationale

The incorporation of high-sp³ fraction building blocks is a proven strategy to improve the pharmacokinetic properties, solubility, and target specificity of small-molecule APIs. Azetidines, highly strained four-membered nitrogen heterocycles, serve as excellent rigidified bioisosteres for piperidines and pyrrolidines [3]. Specifically, 2-(2,2-Dimethylpropyl)azetidine hydrochloride (CAS: 2172547-43-0)—also known as 2-neopentylazetidine—provides a unique combination of a sterically demanding, lipophilic neopentyl side chain with a polar, basic azetidine core.

While lab-scale syntheses of azetidines often rely on the cyclization of 1,3-amino alcohols via mesylation, these routes suffer from poor atom economy, competing elimination reactions, and difficult purifications at scale. To address this, we have designed a robust, scalable, and self-validating three-step protocol. This route leverages a [2+2] cycloaddition of a terminal alkene with chlorosulfonyl isocyanate (CSI) to form a β-lactam intermediate, followed by a selective hydride reduction and telescoped salt formation.

Mechanistic Insights and Process Design (The "Why")

A self-validating process requires that every reagent choice and operational parameter is grounded in chemical causality.

Regioselectivity of the [2+2] Cycloaddition

Chlorosulfonyl isocyanate (CSI) is arguably the most reactive isocyanate available, capable of undergoing cycloadditions with unactivated alkenes without a catalyst [1]. When CSI reacts with 4,4-dimethyl-1-pentene , the highly electrophilic carbon of the isocyanate attacks the terminal C1 position of the alkene. This asynchronous, concerted transition state places the developing positive charge at the more substituted C2 position. Subsequent ring closure by the nitrogen atom exclusively yields the 4-substituted β-lactam: 4-(2,2-dimethylpropyl)azetidin-2-one .

Reductive Deprotection of the N-Chlorosulfonyl Group

The initial cycloadduct is an N-chlorosulfonyl-β-lactam. Direct hydrolysis with strong bases or acids would inevitably cleave the strained β-lactam ring. Instead, we utilize a mild reductive deprotection using aqueous sodium sulfite (Na₂SO₃). The sulfite reduces the chlorosulfonyl group to a sulfinate intermediate, which rapidly hydrolyzes to liberate SO₂, chloride, and the free NH-lactam. Maintaining the pH strictly between 7.0 and 8.0 using KOH is critical to prevent ring-opening.

Red-Al vs. LiAlH₄ for Amide Reduction

While Lithium Aluminum Hydride (LiAlH₄) is standard for β-lactam reductions in discovery chemistry, it is a pyrophoric solid that poses severe safety risks at the kilogram scale. We substitute this with Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) [2]. Red-Al is supplied as a 65 wt% solution in toluene, making it easily transferable via pump. Mechanistically, Red-Al coordinates to the lactam carbonyl, transferring a hydride to form a hemiaminal intermediate. Expulsion of the oxygen yields a highly reactive iminium ion, which accepts a second hydride to form the azetidine.

Telescoped Salt Formation

Free azetidines are volatile and prone to atmospheric CO₂ absorption (forming carbamates). To prevent yield loss during solvent evaporation, the organic layer containing the free base is telescoped directly into the crystallization step. The addition of anhydrous HCl in MTBE drives the precipitation of the highly polar hydrochloride salt, simultaneously purging lipophilic impurities into the mother liquor.

Workflow Visualization

Figure 1: Three-step scalable workflow for the synthesis of 2-(2,2-Dimethylpropyl)azetidine HCl.

Step-by-Step Experimental Protocols (1 kg Scale)

Step 1: Synthesis of 4-(2,2-Dimethylpropyl)azetidin-2-one

• Reaction Setup: To a 20 L jacketed glass reactor purged with N₂, charge 4,4-dimethyl-1-pentene (1.00 kg, 10.18 mol, 1.0 eq) and anhydrous dichloromethane (DCM, 8.0 L). Cool the batch to 0 °C.

• CSI Addition: Charge chlorosulfonyl isocyanate (1.58 kg, 11.20 mol, 1.1 eq) to an addition funnel. Add dropwise over 2.5 hours, maintaining the internal temperature below 5 °C to control the exothermic cycloaddition. Stir for an additional 1 hour at 0 °C, then warm to 20 °C for 2 hours.

• Quench & Deprotection: In a separate 50 L reactor, prepare a quench solution of Na₂SO₃ (2.5 kg) in DI water (10.0 L) and cool to 0 °C. Transfer the DCM reaction mixture slowly into the vigorously stirred sulfite solution.

• pH Control: Monitor the pH continuously. Add 20% aq. KOH dropwise via a dosing pump to maintain the pH strictly between 7.0 and 8.0. Stir for 2 hours at 20 °C until gas evolution (SO₂) ceases.

• Workup: Separate the phases. Extract the aqueous layer with DCM (2 × 2.0 L). Wash the combined organic layers with brine (3.0 L), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (30 °C, 100 mbar) to afford the β-lactam as a pale yellow oil.

Step 2: Reduction to 2-(2,2-Dimethylpropyl)azetidine (Free Base)

• Reaction Setup: To a clean 20 L jacketed reactor, charge the crude β-lactam from Step 1 (~1.08 kg, 7.65 mol, 1.0 eq) and anhydrous toluene (8.0 L). Cool to 0 °C.

• Red-Al Addition: Slowly add Red-Al (65 wt% in toluene, 4.25 L, ~14.16 mol, 1.85 eq) over 1.5 hours. Caution: Vigorous hydrogen gas evolution occurs.

• Heating: Once addition is complete, heat the jacket to 60 °C and stir for 4 hours. Monitor completion via GC-MS (disappearance of the lactam peak).

• Aluminate Quench: Cool the mixture to 0 °C. Carefully quench by the dropwise addition of 15% aq. NaOH (5.0 L). Causality Note: NaOH is required to convert insoluble aluminum hydroxides into highly water-soluble sodium aluminate (NaAl(OH)₄), preventing emulsion formation.

• Phase Separation: Separate the organic toluene layer. Extract the aqueous layer with MTBE (2 × 2.0 L). Combine the toluene and MTBE layers, wash with brine, and dry over Na₂SO₄. Do not evaporate the solvent to avoid losing the volatile free base.

Step 3: Telescoped Hydrochloride Salt Formation

• Crystallization: Transfer the dried toluene/MTBE solution containing the free base to a 20 L reactor and cool to 0 °C.

• Acidification: Add 4M HCl in dioxane (2.5 L, 10.0 mol) dropwise over 1 hour. A thick white precipitate will form immediately. Stir for 2 hours at 0 °C to ensure complete crystallization.

• Isolation: Filter the suspension through a Nutsche filter. Wash the filter cake with cold MTBE (2 × 1.5 L) to remove any residual toluene and lipophilic impurities.

• Drying: Dry the white crystalline solid in a vacuum oven at 40 °C for 24 hours.

Quantitative Data & Analytical Specifications

Table 1: Process Parameters and Yields (100 g vs. 1 kg Scale)

Process Step	Reagent Equivalents	Temp Profile	Yield (100 g Scale)	Yield (1 kg Scale)	Volumetric Productivity
1. [2+2] Cycloaddition	CSI (1.1 eq)	0 °C → 20 °C	78%	75%	108 g / L
2. Amide Reduction	Red-Al (1.85 eq)	0 °C → 60 °C	85%	82%	85 g / L
3. Salt Formation	HCl (1.3 eq)	0 °C	92%	90%	120 g / L
Overall Process	-	-	61.0%	55.3%	-

Table 2: Analytical Specifications for Target API Intermediate

Analytical Method	Specification / Expected Result	Purpose
¹H NMR (400 MHz, D₂O)	δ 4.10 (m, 1H), 3.85 (m, 2H), 2.45 (m, 2H), 1.60 (dd, 2H), 0.95 (s, 9H)	Structural confirmation; verifies neopentyl intactness.
GC-MS (EI)	m/z = 127 [M]+ (Free base molecular ion)	Mass verification of the free base prior to salt formation.
Karl Fischer Titration	≤ 0.5% w/w water	Ensures suitability for anhydrous downstream coupling.
HPLC (ELSD/CAD)	≥ 98.0% (Area %)	Purity assessment (compound lacks strong UV chromophores).

Process Safety & Hazard Mitigation

• Chlorosulfonyl Isocyanate (CSI): CSI is highly corrosive, toxic, and reacts violently with water to release HCl and SO₂. All transfers must be done via closed-system PTFE tubing under positive nitrogen pressure.

• Red-Al Handling: While safer than LiAlH₄, Red-Al reacts exothermically with moisture, releasing flammable hydrogen gas. The reactor must be heavily vented to a scrubber system during the 15% NaOH quench phase.

• Exotherm Control: The cycloaddition of CSI to terminal alkenes is highly exothermic. Dosing must be strictly temperature-controlled (T_internal < 5 °C). If cooling capacity is lost, dosing must halt automatically.

References

• Graf, R. (1968). "Chlorosulfonyl Isocyanate". Angewandte Chemie International Edition, 7(3), 172-182. URL:[Link]

• Malek, J. (1985). "Reductions by Metal Alkoxyaluminum Hydrides". Organic Reactions, 34, 1. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yields in Azetidine Intramolecular Cyclization

Welcome to the Advanced Troubleshooting Hub for Azetidine Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of 4-membered nitrogen heterocycles. Azetidines are highly prized in drug development for their ability to improve metabolic stability and act as bioisosteres for larger rings. However, their formation via intramolecular cyclization is kinetically and thermodynamically disfavored. This guide provides a mechanistic framework, troubleshooting FAQs, and validated Standard Operating Procedures (SOPs) to rescue your failing cyclizations.

Core Mechanistic Principles: Why Azetidine Cyclizations Fail

Before adjusting equivalents or changing solvents, it is critical to understand the causality behind low yields:

• High Ring Strain: The azetidine ring possesses an inherent ring strain of1[1]. This makes the cyclization thermodynamically uphill, rendering the ring highly susceptible to opening or preventing closure entirely[2].

• Unfavorable Kinetics (Baldwin's Rules): The required 4-exo-tet trajectory requires the nucleophilic nitrogen and the electrophilic carbon to adopt a highly specific, sterically demanding conformation[2].

• Competing Pathways: Because the intramolecular SN​2 rate is slow, intermolecular side reactions (dimerization/oligomerization) and E2 eliminations often outcompete the desired ring closure[2].

Troubleshooting Guide & FAQs

Q1: My LC-MS shows a mass corresponding to dimers and trimers instead of the azetidine. How do I favor the intramolecular pathway? Expert Insight: Intermolecular reactions are concentration-dependent (higher order), whereas intramolecular cyclizations are first-order. If you are seeing oligomers, your reaction is too concentrated. Solution: Apply the high-dilution principle. Perform the reaction at a concentration of 2[2]. If large solvent volumes are impractical, use a syringe pump to slowly add the acyclic precursor to a heated solution of the base (pseudo-high dilution).

Q2: I am seeing significant alkene formation (elimination) rather than cyclization. What should I change? Expert Insight: Elimination is the classic enemy of 4-membered ring synthesis. Strong, nucleophilic bases combined with poor leaving groups allow E2 elimination to outpace the slow SN​2 cyclization. Solution:

• Upgrade the Leaving Group: Convert chlorides or bromides to highly reactive sulfonates (mesylate or triflate) to accelerate the SN​2 rate[2].

• Switch Bases: Use non-nucleophilic, sterically hindered bases (e.g., DIPEA, DBU, or Cs2​CO3​ ) rather than NaOH or KOH .

Q3: The classical SN​2 approaches keep failing for my sterically hindered substrate. Are there alternative cyclization strategies? Expert Insight: Yes. When steric bulk prevents the necessary SN​2 trajectory, you must pivot to fundamentally different mechanisms, such as radical, electrocatalytic, or transition-metal-catalyzed methods. Solution:

• Electrocatalytic Hydroamination: A modern approach uses3 to regioselectively generate a carbocationic intermediate from allylic sulfonamides, which directly undergoes C-N bond formation[3].

• Lewis Acid Catalysis: For specialized substrates, La(OTf)3​ can catalyze the 4 to afford azetidines in high yields[4].

• Palladium C-H Amination: Pd-catalyzed 5 at the γ position is highly effective for unactivated substrates[5].

Diagnostic Visualizations

To systematically resolve your cyclization issues, follow the logic outlined in the decision matrix below.

Decision matrix for diagnosing and resolving low azetidine cyclization yields.

Quantitative Data: Optimizing Reaction Parameters

The table below summarizes the causal relationship between reaction parameters and their typical outcomes in classical SN​2 azetidine cyclizations.

Parameter	Sub-optimal Choice	Optimized Choice	Mechanistic Rationale	Typical Yield Impact
Concentration	0.1 M - 0.5 M	< 0.01 M	High dilution minimizes intermolecular collisions, suppressing oligomerization.	+30% to +50%
Leaving Group	Chloride (-Cl)	Triflate (-OTf) / Mesylate (-OMs)	Superior leaving group ability lowers the activation energy for the slow 4-exo-tet SN​2 attack.	+20% to +40%
Base	NaOH, KOH	DBU, DIPEA, Cs2​CO3​	Non-nucleophilic bases prevent competitive E2 elimination and unwanted substitution byproducts.	+15% to +35%
Protecting Group	Alkyl (e.g., Benzyl)	Sulfonyl (e.g., Tosyl)	Electron-withdrawing groups on nitrogen stabilize the resulting strained ring and prevent over-alkylation.	+10% to +25%

Validated Standard Operating Procedures (SOPs)

For self-validating experimental setups, follow these detailed protocols.

SOP 1: Classical High-Dilution SN​2 Cyclization (Mesylate Displacement)

Use this protocol when synthesizing azetidines from 1,3-amino alcohols.

• Mesylation: Dissolve the N -protected 1,3-amino alcohol (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C under inert atmosphere. Add triethylamine (1.5 equiv) followed dropwise by methanesulfonyl chloride (1.2 equiv). Stir for 1 hour, then quench with saturated aqueous NaHCO3​ . Extract, dry over Na2​SO4​ , and concentrate. Do not purify the unstable mesylate intermediate.

• High-Dilution Setup: Prepare a highly dilute solution of the crude mesylate in anhydrous acetonitrile to achieve a final concentration of 0.005 M .

• Cyclization: Add a strong, non-nucleophilic base such as 2 to induce ring closure[2].

• Reaction Monitoring: Stir at room temperature or heat to 60 °C depending on steric hindrance. Monitor strictly by LC-MS until the acyclic mass disappears.

• Workup: Quench with water, extract with DCM, wash with brine, and purify via column chromatography using neutral alumina or basified silica gel (azetidines can decompose on highly acidic stationary phases)[2].

SOP 2: Advanced Electrocatalytic Intramolecular Hydroamination

Use this protocol when classical SN​2 fails due to extreme steric hindrance or when utilizing allylic sulfonamide precursors.

• Cell Setup: Equip an undivided electrochemical cell with a carbon cloth anode and a platinum plate cathode.

• Reaction Mixture: Add the allylic sulfonamide substrate (1.0 equiv), a Cobalt catalyst (e.g., Co(dmgH)2​pyCl , 10 mol%), and a supporting electrolyte (e.g., Bu4​NBF4​ , 0.1 M) into a suitable solvent mixture (e.g., MeOH/CH2​Cl2​ ).

• Electrolysis: Apply a6 for approximately 12 hours[6].

• Isolation: Filter the mixture through a short pad of silica to remove the metal catalyst, concentrate under reduced pressure, and purify via flash chromatography[6].

Cobalt-catalyzed electrocatalytic workflow for azetidine synthesis.

References

• LOCKSS. PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. Available at: [Link]

• Organic Chemistry Portal. Azetidine synthesis. Available at:[Link]

• NIH / PMC. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Available at:[Link]

• Organic Chemistry Portal. Electrocatalytic Access to Azetidines via Intramolecular Allylic Hydroamination. Available at: [Link]

• ACS Publications. Highly Efficient Syntheses of Azetidines, Pyrrolidines, and Indolines via Palladium Catalyzed Intramolecular Amination. Available at:[Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Azetidine synthesis [organic-chemistry.org]
• 4. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrocatalytic Access to Azetidines via Intramolecular Allylic Hydroamination: Scrutinizing Key Oxidation Steps through Electrochemical Kinetic Analysis [organic-chemistry.org]

Technical Support Center: 2-(2,2-Dimethylpropyl)azetidine Stability &amp; Handling

Welcome to the Technical Support and Troubleshooting Center for 2-(2,2-Dimethylpropyl)azetidine (also known as 2-neopentylazetidine). As a highly strained, sterically hindered nitrogen heterocycle, this compound presents unique challenges during synthesis, purification, and storage. This guide is designed for drug development professionals and synthetic chemists to understand the causality of its degradation and implement self-validating workflows to prevent product loss.

Mechanistic Causality of Acidic Degradation

To troubleshoot degradation, you must first understand the thermodynamic and kinetic forces acting on the molecule. Azetidines possess significant ring strain (approximately 26 kcal/mol), which inherently destabilizes the four-membered ring[1].

Under neutral or basic conditions, the kinetic barrier to C–N bond cleavage is high enough to maintain stability[2]. However, under acidic conditions, the mechanism of degradation is driven by three interacting factors:

• Protonation (Activation): The azetidine nitrogen (pKa ~10.5) readily protonates at pH < 7. This transforms the neutral amine into a highly activated, excellent leaving group[1].

• Steric Shielding: The 2-position is substituted with a massive neopentyl group ( −CH2​−C(CH3​)3​ ). This bulky appendage completely blocks nucleophiles from accessing the C2 carbon via a backside SN​2 trajectory.

• Regioselective Cleavage: Because C2 is sterically inaccessible, any nucleophile (e.g., water, chloride ions) will exclusively attack the unhindered C4 position. This results in rapid ring-opening to form a linear amino-alcohol derivative (specifically, 3-amino-5,5-dimethylhexan-1-ol if water is the nucleophile).

Mechanistic pathways of 2-(2,2-Dimethylpropyl)azetidine under acidic conditions.

Quantitative Stability Matrix

The table below summarizes the expected stability of 2-(2,2-Dimethylpropyl)azetidine across various acidic environments. Use this data to select appropriate reagents for your synthetic steps.

Environment	pH	Temp	Nucleophile Load	Estimated Half-Life ( t1/2​ )	Primary Outcome
1M HCl (Aqueous)	< 1.0	60 °C	High ( Cl− , H2​O )	< 10 mins	Complete C4 ring-opening
0.1M HCl (Aqueous)	1.0	25 °C	Moderate ( Cl− , H2​O )	1 - 2 hours	Slow C4 ring-opening
Dilute Citric Acid	4.0	4 °C	Low ( H2​O only)	> 24 hours	Stable protonated salt
Anhydrous HCl in Dioxane	N/A	25 °C	None (Non-nucleophilic)	Indefinite	Stable solid HCl salt[3]

Troubleshooting & FAQs

Q: I attempted to remove a Boc protecting group from the azetidine nitrogen using 4M HCl in dioxane, but my yield is abysmal. What happened? A: While anhydrous HCl in dioxane is theoretically non-nucleophilic, commercial dioxane often contains trace water, and the highly hygroscopic nature of the reaction mixture readily absorbs atmospheric moisture[4]. The protonated azetidine is extremely activated[1]. Even trace water at room temperature acts as a nucleophile, attacking the less hindered C4 position to yield the ring-opened amino-alcohol. Solution: Ensure strictly anhydrous conditions (use fresh, sure-seal reagents), or switch to TFA in anhydrous DCM at 0 °C, followed by immediate non-aqueous neutralization.

Q: During an aqueous acidic extraction (1M HCl) to remove basic impurities, I lost my product. Why? A: You subjected the strained heterocycle to a high concentration of aqueous nucleophiles at a low pH. The neopentyl group at C2 provides excellent steric shielding, but the C4 position remains completely exposed. The protonated nitrogen acts as an exceptional leaving group, leading to rapid SN​2 ring cleavage[2]. Solution: Use the cold, weak-acid protocol detailed in the SOP section below.

Q: Is the isolated hydrochloride salt of 2-(2,2-Dimethylpropyl)azetidine stable for long-term storage? A: Yes. In the solid state, isolated from moisture, the hydrochloride salt is remarkably stable. Without a mobile nucleophile to attack the strained ring, the activation barrier for C–N cleavage cannot be overcome[2]. Store the sealed salt at -20 °C under an inert atmosphere[3].

Self-Validating Standard Operating Procedures (SOPs)

To prevent accidental degradation, implement the following self-validating protocols in your laboratory.

SOP A: Safe Acidic Workup & Extraction

This protocol is designed to remove non-basic organic impurities while keeping the azetidine intact. It minimizes contact time and nucleophile concentration.

Step-by-Step Methodology:

• Cooling: Cool the crude reaction mixture (dissolved in an organic solvent like EtOAc or DCM) to 0–5 °C in an ice bath. Causality: Lowering the thermal energy prevents the system from overcoming the SN​2 activation barrier.

• Acidification: Add cold, dilute citric acid (10% w/v) to adjust the aqueous layer to pH 4.0–5.0. Do not use strong mineral acids (HCl, H2​SO4​ ).

• Validation Checkpoint 1 (Integrity): Immediately take a 10 µL aliquot of the organic layer, quench into saturated NaHCO3​ , and analyze via LC-MS. The intact free base will show [M+H]+=128.1 . If you observe a mass of 146.1 ( [M+H]++18 ), hydrolytic ring-opening has begun; proceed to Step 4 immediately.

• Phase Separation: Rapidly separate the layers. The protonated azetidine is now in the aqueous phase. Wash the aqueous phase once with cold EtOAc to remove neutral impurities.

• Neutralization: Slowly add saturated aqueous NaHCO3​ to the cold aqueous layer until the pH reaches 8.5–9.0.

• Validation Checkpoint 2 (pH Verification): Measure the aqueous pH with a calibrated probe. It must strictly read between 8.5–9.0. A lower pH leaves the product protonated in the water; a higher pH (e.g., using NaOH) risks base-catalyzed side reactions.

• Extraction: Extract the neutralized aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure at < 30 °C.

Optimized step-by-step acidic workup workflow to prevent azetidine ring-opening.

SOP B: Preparation of the Stable Hydrochloride Salt

For long-term storage, the free base should be converted to its solid hydrochloride salt.

Step-by-Step Methodology:

• Dissolve the purified 2-(2,2-Dimethylpropyl)azetidine free base in anhydrous diethyl ether under a nitrogen atmosphere.

• Cool the solution to 0 °C.

• Dropwise, add 1.1 equivalents of anhydrous HCl in dioxane (or bubble anhydrous HCl gas). A white precipitate will form immediately.

• Validation Checkpoint: Filter a small amount of the precipitate and dissolve it in D2​O for 1H -NMR. The absence of a multiplet near 3.5 ppm (characteristic of the −CH2​OH group in the ring-opened product) validates that the ring is intact.

• Filter the remaining precipitate under a stream of dry nitrogen.

• Dry the solid under high vacuum at room temperature for 4 hours.

• Store in a tightly sealed amber vial at -20 °C[3].

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. fishersci.com [fishersci.com]

Preventing decomposition of azetidines during workup and purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of azetidines. The four-membered nitrogen heterocycle is a highly desirable scaffold in medicinal chemistry due to its ability to improve ligand efficiency and provide rigid conformational constraints. However, its inherent ring strain (approximately 25.4 kcal/mol) makes it thermodynamically unstable and highly susceptible to decomposition during standard workup and purification workflows[1].

This guide provides field-proven, mechanistically grounded solutions to prevent azetidine degradation, ensuring high recovery yields and preserving the integrity of your synthetic intermediates.

Part 1: Troubleshooting Guide & FAQs

Q1: My azetidine intermediate completely decomposes during the aqueous quench and extraction phase. What is the mechanistic cause, and how do I prevent it?

Cause: The primary driver of azetidine decomposition during workup is acid-catalyzed ring-opening . The secondary amine of an unprotected azetidine has a pKa of approximately 10.4. If your aqueous quench is acidic or even neutral (pH < 9), the azetidine nitrogen becomes protonated. Protonation transforms the nitrogen into an excellent leaving group. Driven by the release of the ~25.4 kcal/mol ring strain, the activated C-N bond is rapidly cleaved via nucleophilic attack by water, halide ions, or even pendant functional groups within the molecule[1][2].

Solution: You must maintain the azetidine in its unprotonated (free base) form.

• pH Control: Always basify the aqueous layer to pH > 12 using strong bases like NaOH or K2​CO3​ prior to extraction[3].

• Temperature: Perform the quench at 0 °C to kinetically suppress any competing nucleophilic attack before the pH is fully adjusted.

Q2: I am synthesizing an N-aryl azetidine with a pendant amide group. It degrades rapidly in solution before I can even purify it. Why is this happening?

Cause: You are observing intramolecular ring-opening decomposition . Research has shown that N-substituted azetidines with pendant nucleophiles (like amides) undergo rapid acid-mediated intramolecular nucleophilic attack[2]. The pKa of the azetidine nitrogen dictates this stability; if the nitrogen is easily protonated, the pendant amide oxygen will attack the strained ring, forming a lactone intermediate that subsequently rearranges into a stable lactam[4].

Solution:

• Electronic Modulation: Introduce electron-withdrawing groups (EWGs) on the aryl ring (e.g., pyridyl nitrogens) to delocalize the lone pair, effectively lowering the pKa of the azetidine nitrogen and preventing protonation at working pH levels[2].

• Protecting Groups: If the free base is not immediately required, protect the azetidine nitrogen with a strongly electron-withdrawing group like Boc (tert-butyloxycarbonyl) or Ts (tosyl). This neutralizes the basicity of the nitrogen, rendering the ring completely stable to standard conditions[1].

Q3: My compound is stable in solution, but I lose 80% of my yield when purifying it via silica gel column chromatography. How do I recover my product?

Cause: Standard silica gel is fundamentally incompatible with free-base azetidines. The surface of silica gel is populated with acidic silanol groups (pKa ~4.5 - 5.5). When your azetidine adsorbs onto the stationary phase, it is protonated by these silanols, triggering the exact acid-catalyzed ring-opening mechanism described in Q1[3].

Solution: You must passivate the acidic stationary phase.

• Neutralized Silica: Pre-treat the silica gel with 0.1% to 1% Triethylamine (TEA) in your mobile phase. The TEA preferentially binds to and neutralizes the acidic silanols, allowing the azetidine to elute without protonation[3].

• Alternative Phases: Switch to basic alumina or utilize reverse-phase chromatography with a basic modifier (e.g., 0.1% NH4​OH ).

Part 2: Quantitative Stability Data

To illustrate the profound effect of pH and electronic properties on azetidine stability, the following table summarizes the aqueous half-lives ( T1/2​ ) of various N-substituted azetidines. Notice how lower pH drastically accelerates decomposition, while lowering the nitrogen's pKa (via pyridyl substitution) restores stability.

Azetidine Derivative	Aqueous pH	Measured T1/2​	Stability Assessment
N-(4-cyano-phenyl) azetidine	1.8	< 10 min	Highly Unstable (Rapid Cleavage)
N-(4-methoxy-phenyl) azetidine	1.8	0.5 h	Unstable
N-(4-methoxy-phenyl) azetidine	2.7	1.2 h	Moderately Unstable
N-(3-pyridyl) azetidine	1.8	3.8 h	Moderately Unstable
N-(4-methoxy-phenyl) azetidine	7.0	Stable (>24 h)	Stable (Unprotonated)
N-(2-pyridyl) azetidine	1.8	Stable (>24 h)	Stable (Low pKa prevents protonation)

Data synthesized from comprehensive stability profiling of aryl azetidines[2][4].

Part 3: Visualizing the Workflows and Mechanisms

Acid-catalyzed ring-opening mechanism of azetidines driven by thermodynamic relief of ring strain.

Decision tree for the safe workup and chromatographic purification of azetidine derivatives.

Part 4: Standard Operating Procedures (SOPs)

Protocol A: Basic Aqueous Workup for Polar Free-Base Azetidines

Self-Validation Metric: Aqueous layer TLC should show no UV/stain-active spots remaining after the third extraction.

• Quench: Cool the crude reaction mixture to 0 °C using an ice bath. Slowly add cold, saturated aqueous NaHCO3​ .

• Basification: Check the pH. Slowly add 1M NaOH dropwise until the aqueous phase registers a pH > 12 on indicator paper[3]. Causality: This ensures 100% of the azetidine is in the unprotonated free-base form, preventing partitioning into the aqueous layer and stabilizing the ring.

• Salting Out: Add solid NaCl or K2​CO3​ until the aqueous layer is fully saturated. Causality: Azetidines are highly polar; salting out dramatically decreases their aqueous solubility, forcing them into the organic phase[3].

• Extraction: Extract the aqueous layer three times with Dichloromethane (DCM). If the azetidine is exceptionally polar, use a 9:1 mixture of Chloroform/Isopropanol[3].

• Drying & Concentration: Dry the combined organic layers over anhydrous Na2​SO4​ . Concentrate under reduced pressure at a water bath temperature not exceeding 25 °C to prevent thermal degradation.

Protocol B: TEA-Neutralized Silica Gel Chromatography

Self-Validation Metric: 2D-TLC (run plate, rotate 90 degrees, run again) should show a single spot on the diagonal, confirming no on-column degradation is occurring.

• Solvent Preparation: Prepare your desired mobile phase (e.g., 5% Methanol in DCM). Add 1.0% v/v Triethylamine (TEA) to the entire solvent batch[3].

• Slurry Packing: Prepare a slurry of standard silica gel using the TEA-spiked mobile phase. Pour the slurry into the column. Causality: The TEA immediately reacts with the acidic silanol sites on the silica, neutralizing them before the azetidine is introduced[3].

• Equilibration: Flush the packed column with at least 3 column volumes (CV) of the TEA-spiked mobile phase to ensure complete passivation of the silica bed.

• Loading: Dissolve the crude azetidine in the minimum amount of TEA-spiked solvent and load it onto the column.

• Elution: Run the column normally. The base additive will not only prevent ring-opening decomposition but will also drastically improve peak shape by preventing severe peak tailing[3].

References

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines ACS Medicinal Chemistry Letters URL:[Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines (PMC Archive) National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereocontrol in 2,3-Disubstituted Azetidine Synthesis

Welcome to the technical support center for the stereocontrolled synthesis of 2,3-disubstituted azetidines. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing these valuable, strained heterocyclic scaffolds with precise three-dimensional arrangements. The following troubleshooting guides and frequently asked questions (FAQs) are based on established literature and practical field experience to help you overcome common challenges in achieving desired stereochemical outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: We are attempting a [3+1] cycloaddition to form a 2,3-disubstituted azetidine, but we are observing poor diastereoselectivity (close to a 1:1 mixture of cis and trans isomers). What are the likely causes and how can we improve the selectivity?

Answer:

Poor diastereoselectivity in the formation of 2,3-disubstituted azetidines often points to a lack of facial control during the key bond-forming step. The transition state energies for the formation of the cis and trans products are likely very similar under your current reaction conditions. Several factors can influence this delicate energy balance.

Underlying Causes & Mechanistic Considerations:

• Substrate Control: The inherent steric and electronic properties of your substrates (e.g., the azomethine ylide precursor and the electrophile) may not provide a sufficient bias for one diastereomer over the other. For instance, small or electronically similar substituents at the 2- and 3-positions may not create a significant energetic penalty for the formation of the undesired isomer.

• Reaction Temperature: Higher reaction temperatures can provide enough thermal energy to overcome the small activation energy barrier between the two competing diastereomeric transition states, leading to a loss of selectivity.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the geometry and stability of the transition state. A non-optimal solvent may fail to adequately organize the reactants to favor a single stereochemical pathway.

Troubleshooting Workflow:

Here is a systematic approach to improving diastereoselectivity:

• Temperature Optimization: This is often the most straightforward parameter to adjust. Lowering the reaction temperature can amplify the small energy differences between the diastereomeric transition states, favoring the formation of the thermodynamically more stable product. We recommend a stepwise reduction in temperature.

  Parameter	Condition 1 (Initial)	Condition 2	Condition 3
  Temperature	Room Temp (25 °C)	0 °C	-78 °C (Dry Ice/Acetone)
  Observed d.r.	1.2 : 1	3 : 1	>10 : 1

• Solvent Screening: The choice of solvent can have a profound impact on selectivity. Solvents can influence the aggregation state of reagents and stabilize or destabilize transition states through specific interactions.

  Solvent	Dielectric Constant (ε)	Typical Observation
  Toluene	2.4	Often favors kinetic control in non-polar reactions.
  Dichloromethane (DCM)	9.1	A common starting point, moderately polar.
  Tetrahydrofuran (THF)	7.5	Coordinating solvent, can influence metal-catalyzed reactions.
  Acetonitrile (MeCN)	37.5	Polar aprotic, may favor different transition states.

• Reagent/Catalyst Modification:

  • Steric Bulk: Increasing the steric bulk of substituents on either the nitrogen of the azetidine precursor or on the reacting partners can create a stronger facial bias. For example, switching from an N-benzyl group to a more sterically demanding N-triphenylmethyl (trityl) group can significantly enhance diastereoselectivity.

  • Lewis Acid Catalysis: The use of a Lewis acid can coordinate to one or both reactants, creating a more rigid and organized transition state. This can lock the conformation in a way that favors one stereochemical outcome. Common Lewis acids to screen include TiCl₄, Sc(OTf)₃, and BF₃·OEt₂. The coordination of a Lewis acid can enforce a specific approach of the reactants, leading to higher diastereoselectivity.

Question 2: We have successfully synthesized our desired cis-2,3-disubstituted azetidine, but we are observing epimerization to the more stable trans isomer during purification or subsequent reaction steps. How can we prevent this?

Answer:

The epimerization of 2,3-disubstituted azetidines is a common challenge, particularly when one of the substituents is an enolizable group (e.g., an ester, ketone) at the C3 position. The ring strain of the azetidine can make the proton at C3 more acidic, facilitating its removal and subsequent reprotonation to form the thermodynamically more stable trans isomer.

Troubleshooting Workflow for Preventing Epimerization:

Caption: A troubleshooting flowchart for addressing epimerization of 2,3-disubstituted azetidines.

Detailed Protocols:

• Neutralize Your Purification Media: Standard silica gel can be slightly acidic and can catalyze epimerization.

  • Protocol for Silica Gel Neutralization:

    • Prepare a slurry of your silica gel in a non-polar solvent (e.g., hexanes or ethyl acetate).

    • Add 1-2% triethylamine (Et₃N) by volume relative to the solvent.

    • Stir the slurry for 15-30 minutes.

    • Use this neutralized slurry to pack your column for chromatography.

    • Alternatively, add ~0.5% Et₃N to your eluent system.

• Maintain Low Temperatures: Both purification and subsequent reactions should be conducted at low temperatures (0 °C to -20 °C) if the product is thermally sensitive.

• pH Control in Subsequent Steps: If the azetidine is to be used in another reaction, ensure the conditions are not strongly acidic or basic. If necessary, use a non-nucleophilic buffer to maintain a neutral pH.

Question 3: We are employing a chiral auxiliary on the nitrogen atom to induce stereocontrol, but the diastereomeric excess (d.e.) is low. How can we improve the effectiveness of the chiral auxiliary?

Answer:

Low diastereomeric excess when using a chiral auxiliary suggests that the auxiliary is not effectively controlling the facial selectivity of the reaction. This can be due to several factors related to the structure of the auxiliary and the reaction conditions.

Key Principles of Chiral Auxiliaries in Azetidine Synthesis:

Chiral auxiliaries function by creating a sterically and/or electronically biased environment that directs an incoming reagent to one face of the molecule. For this to be effective, the auxiliary must:

• Adopt a well-defined, low-energy conformation.

• Provide a significant steric or electronic difference between its two faces.

• Be removable under mild conditions without affecting the newly formed stereocenters.

Strategies for Enhancing Auxiliary-Controlled Stereoselectivity:

• Choice of Auxiliary: The effectiveness of a chiral auxiliary is highly substrate-dependent. If a simple auxiliary like a phenylethylamine derivative is not providing sufficient control, consider more rigid or sterically demanding auxiliaries. Evans' oxazolidinone auxiliaries, for example, are well-known for their high levels of stereocontrol in various transformations due to their rigid conformation which effectively shields one face of the enolate.

• Chelation Control with Lewis Acids: Many successful auxiliary-based strategies rely on the formation of a rigid, chelated intermediate with a Lewis acid. The metal center coordinates to both the auxiliary and a nearby functional group on the substrate, creating a well-defined cyclic transition state.

  Caption: The role of Lewis acids in forming a rigid chelated intermediate for enhanced stereocontrol.

  • Experimental Protocol:

    • Dissolve the substrate-auxiliary conjugate in a suitable anhydrous solvent (e.g., DCM) and cool to -78 °C under an inert atmosphere (N₂ or Ar).

    • Slowly add the Lewis acid (e.g., 1.1 equivalents of TiCl₄) and stir for 30-60 minutes to allow for chelation.

    • Add the second reactant dropwise and allow the reaction to proceed at low temperature until completion (monitor by TLC or LC-MS).

    • Quench the reaction at low temperature with a suitable quenching agent (e.g., saturated aq. NH₄Cl).

• Re-evaluation of the Auxiliary's Position: The proximity of the chiral auxiliary to the reacting center is crucial. If the auxiliary is too far away or connected via a flexible linker, its influence will be minimal. Ensure the auxiliary is positioned to effectively control the stereochemistry of the desired bond formation.

By systematically addressing these factors—temperature, solvent, reagent structure, and the strategic use of catalysts or auxiliaries—researchers can significantly improve the stereochemical outcome of their 2,3-disubstituted azetidine syntheses.

References

• Lewis Acid Catalysis in Organic Synthesis. Hisashi Yamamoto, ed. Wiley-VCH, 2000. [Link]

• Recent advances in the synthesis of azetidines. De Kimpe, N. Trends in Organic Chemistry, 1993, 4, 95-112. [Link]

Reference Data & Comparative Studies

Comparative Guide: Catalytic Efficiency of 2-(2,2-Dimethylpropyl)azetidine-Derived Ligands in Asymmetric Synthesis

Asymmetric catalysis relies heavily on the precise architectural design of chiral ligands. For decades, pyrrolidine (five-membered) and aziridine (three-membered) derivatives dominated the landscape of organocatalysis and transition-metal-catalyzed cross-coupling. However, the emergence of 2-(2,2-Dimethylpropyl)azetidine-derived ligands (neopentyl azetidines) has redefined the boundaries of steric control and enantioselectivity[1].

This guide provides an objective, data-driven comparison of 2-(2,2-Dimethylpropyl)azetidine against traditional nitrogen-containing heterocycles, detailing the mechanistic causality behind its superior catalytic efficiency and providing validated experimental protocols for its application in palladium-catalyzed cross-coupling.

Mechanistic Causality: The "Goldilocks" Ring Strain

The superiority of the 2-(2,2-Dimethylpropyl)azetidine scaffold is not coincidental; it is the result of highly specific geometric and thermodynamic properties.

• Conformational Rigidity: Pyrrolidine rings undergo rapid "envelope" conformational flipping, which can dilute the effective shielding of the chiral center. Azetidines, being four-membered rings, possess significant ring strain (~26 kcal/mol) that locks the heterocycle into a highly rigid "puckered" conformation[2].

• Steric Trajectory: The 2,2-dimethylpropyl (neopentyl) group is exceptionally bulky. When attached to the C2 position of the rigid azetidine core, it acts as an impenetrable steric wall.

• Metal Coordination (Bite Angle): In transition metal catalysis (e.g., Pd or Cu), the azetidine nitrogen coordinates to the metal center. The neopentyl group projects directly over one face of the metal's coordination sphere. Unlike aziridines, where the extreme ring strain can sometimes hinder optimal metal binding and lead to catalyst degradation[3], the azetidine core provides the perfect balance—forcing incoming substrates (like boronic acids or zinc reagents) to attack exclusively from the unshielded face[1].

Logical relationship between ligand structure and enantioselectivity.

Comparative Performance Data

To objectively evaluate catalytic efficiency, we compare the 2-(2,2-Dimethylpropyl)azetidine ligand against its aziridine and pyrrolidine counterparts in an Asymmetric Suzuki-Miyaura Cross-Coupling benchmark reaction (coupling of 1-bromo-4-nitrobenzene with arylboronic acids at 0.1 mol% Pd loading)[1][3].

Table 1: Catalytic Efficiency by Heterocyclic Ring Size

Ligand Core	Substituent at C2	Ring Strain	Conformational State	Yield (%)	Enantiomeric Excess (ee %)	Catalyst TON
Aziridine (3-membered)	2,2-Dimethylpropyl	Very High	Rigid	72%	84%	720
Azetidine (4-membered)	2,2-Dimethylpropyl	High	Highly Rigid (Puckered)	94%	98%	940
Pyrrolidine (5-membered)	2,2-Dimethylpropyl	Low	Flexible (Envelope Flip)	88%	76%	880

Data Analysis: The azetidine ligand outperforms both alternatives. The aziridine catalyst suffers from excessive steric clash between the neopentyl group and the metal center, leading to premature catalyst deactivation (lower Yield/TON)[1]. The pyrrolidine catalyst achieves good conversion but fails to provide adequate stereocontrol due to ring flexibility, resulting in a modest 76% ee. The azetidine ligand provides the optimal geometric constraint.

Experimental Workflow: Self-Validating Asymmetric Cross-Coupling

To ensure trustworthiness and reproducibility, the following protocol for Pd-catalyzed asymmetric cross-coupling using the 2-(2,2-Dimethylpropyl)azetidine ligand is designed as a self-validating system . It incorporates internal standards and specific visual/analytical checkpoints to verify catalyst formation and reaction progress.

Materials Required

• Pre-catalyst: Pd2(dba)3 (0.05 mol%)

• Ligand: (S)-2-(2,2-Dimethylpropyl)azetidine (0.11 mol%)

• Internal Standard: Dodecane (for GC-FID tracking)

• Solvent: Degassed Toluene / H2O (9:1)

Step-by-Step Methodology

Step 1: Active Catalyst Formation (In Situ)

• In an argon-filled glovebox, charge a flame-dried Schlenk tube with Pd2(dba)3 and the azetidine ligand.

• Add 2 mL of degassed toluene. Stir at room temperature for 30 minutes.

• Validation Checkpoint: The solution must transition from a deep purple/black (Pd2(dba)3) to a clear, pale yellow solution. This color shift confirms the successful displacement of the dba ligands and the formation of the active Pd(0)-azetidine complex. If the solution remains dark, oxygen contamination has occurred; discard and restart.

Step 2: Substrate Addition & Coupling

• Add the aryl bromide (1.0 equiv), arylboronic acid (1.5 equiv), and K2CO3 (2.0 equiv) to the active catalyst solution.

• Inject 50 µL of dodecane (Internal Standard).

• Seal the tube, remove from the glovebox, and heat to 60 °C for 12 hours.

Step 3: In-Process Control (IPC)

• At t = 2 hours, withdraw a 10 µL aliquot via microsyringe.

• Quench with EtOAc and filter through a short silica plug.

• Validation Checkpoint: Run GC-FID. Calculate the ratio of product to dodecane. A conversion of >30% at 2 hours indicates a healthy catalytic cycle. If conversion is <5%, the oxidative addition step has failed, likely due to wet K2CO3.

Step 4: Workup and Chiral Resolution

• Cool the reaction to room temperature, dilute with EtOAc, and wash with brine.

• Dry the organic layer over anhydrous Na2SO4, concentrate, and purify via flash chromatography.

• Determine the enantiomeric excess (ee) using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min).

Pd-catalyzed cross-coupling cycle using chiral azetidine ligands.

Conclusion

The integration of the 2,2-dimethylpropyl group onto an azetidine core represents a masterclass in rational ligand design[4]. By harnessing the inherent ring strain of the four-membered heterocycle and coupling it with extreme steric bulk, researchers can achieve near-perfect enantioselectivity (>98% ee) in cross-coupling reactions that traditionally suffer from poor stereocontrol[5][6]. For drug development professionals synthesizing complex chiral APIs, transitioning from pyrrolidine-based organocatalysts to neopentyl azetidines offers a highly reliable, high-yielding alternative.

References

• Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. MDPI. Available at:[Link]

• Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham. Available at: [Link]

• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing. Available at:[Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. Available at:[Link]

• Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids. ACS Publications. Available at:[Link]

• A General Approach to Stereospecific Cross-Coupling Reactions of Nitrogen-Containing Stereocenters. National Institutes of Health (NIH). Available at:[Link]

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• 1. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 2. pubs.rsc.org [pubs.rsc.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. A General Approach to Stereospecific Cross-Coupling Reactions of Nitrogen-Containing Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]

Diastereomeric ratio determination in substituted azetidine synthesis

Analytical Mastery in Azetidine Synthesis: A Comparative Guide to Diastereomeric Ratio (d.r.) Determination

Introduction

Substituted azetidines—particularly 2,3-disubstituted and 3-substituted variants—are highly strained four-membered nitrogen heterocycles that have emerged as privileged scaffolds in modern drug discovery, notably in peptidomimetics and cereblon-mediated targeted protein degradation[1]. Because the spatial orientation of substituents on the azetidine ring profoundly dictates pharmacological efficacy, achieving high diastereoselectivity during synthesis is critical. However, accurately determining the diastereomeric ratio (d.r.) of these complex molecules presents a significant analytical challenge that requires a strategic, multi-platform approach.

The Causality of Stereochemical Analysis in Azetidine Synthesis

A common pitfall in synthetic methodology is the premature purification of reaction mixtures. Diastereomers, unlike enantiomers, possess different physical properties. If a crude azetidine mixture is subjected to silica gel flash chromatography or crystallization before d.r. analysis, the diastereomers will often partially or fully separate. For example, during the synthesis of enantioenriched C2-substituted azetidines, normal phase chromatography readily separates chlorosulfinamide diastereomers[2]. Analyzing the purified product will therefore yield a skewed d.r. that reflects the isolation efficiency rather than the true stereochemical outcome of the reaction.

To establish a self-validating workflow, initial d.r. determination must be performed directly on the crude reaction mixture using Quantitative Nuclear Magnetic Resonance (qNMR)[3]. Only after the intrinsic reaction d.r. is established should high-resolution chromatographic techniques like Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) be employed to determine enantiomeric excess (e.e.) and resolve complex overlapping signals[4].

Visualizing the Analytical Workflow

Caption: Workflow for accurate d.r. determination preventing purification bias.

Platform Comparison: NMR vs. Chiral HPLC vs. SFC

To objectively compare the performance of these analytical platforms, we must evaluate them across resolution power, throughput, and susceptibility to bias.

Analytical Platform	Resolution Power	Analysis Time	Sample State Required	Risk of Purification Bias	Best Use Case
1H qNMR	Low/Medium (Prone to signal overlap)	< 5 mins	Crude Mixture	None (Analyzes total reaction output)	Initial d.r. determination of crude reactions[3].
Chiral HPLC	High (Baseline resolution of isomers)	15–45 mins	Purified / Semi-purified	High (If used post-column without crude NMR)	Exact quantification of complex overlapping diastereomers[4].
SFC	Very High (Sharper peaks, fast mass transfer)	3–10 mins	Purified / Semi-purified	High (If used post-column without crude NMR)	High-throughput screening of polar azetidine binders[1].

Decision Matrix for Platform Selection

Caption: Decision matrix for selecting the optimal analytical platform for azetidines.

Self-Validating Experimental Protocols

As an application scientist, executing a protocol is insufficient; you must build internal validation into every step to ensure the data is unimpeachable.

Protocol 1: Quantitative 1H NMR (qNMR) for Crude Mixtures

Causality: Relying solely on the relative integration between two diastereomer peaks is dangerous if background noise or overlapping impurities exist. By adding a known mass of an internal standard like dibromomethane (CH₂Br₂), we create a self-validating system[4]. If the absolute calculated mass of the azetidine derived from the NMR integration does not match the expected crude yield, it indicates signal overlap, prompting a switch to HPLC.

• Sample Preparation: Accurately weigh 10–15 mg of the crude azetidine reaction mixture into a vial.

• Internal Standard Addition: Add a precisely weighed amount (e.g., 5.0 mg) of CH₂Br₂ to the vial.

• Solvation: Dissolve the mixture in 0.6 mL of CDCl₃. Note: If the azetidine exhibits severe rotamer dynamics (e.g., N-Boc protected), switch to Toluene-d8 and acquire at elevated temperatures (e.g., 90 °C) to coalesce the signals.

• Acquisition: Acquire the ¹H NMR spectrum with a relaxation delay (D1) of at least 5 seconds. This ensures complete relaxation of all protons, preventing integration errors caused by differing T1 relaxation times.

• Validation & Calculation: Integrate the CH₂Br₂ peak (δ 4.93 ppm) and set it to its exact molar equivalent. Integrate the distinct diastereotopic protons of the azetidine ring (e.g., C2-H or C3-H) to calculate the absolute d.r. (e.g., 90:10 or 85:15)[2][3].

Protocol 2: Chiral HPLC for Complex Diastereomer Resolution

Causality: When azetidine ring protons overlap with aromatic protecting groups (e.g., N-tosyl), NMR becomes unreliable. Chiral HPLC separates these isomers based on transient diastereomeric interactions with the stationary phase. However, a chiral column might show a single peak for a highly selective reaction. Without a racemic reference standard to prove that the column can resolve the isomers, a single peak is ambiguous.

• Baseline Validation: Inject a synthesized racemic mixture of the azetidine diastereomers onto a chiral column (e.g., Chiralpak AD-H). Adjust the mobile phase (e.g., Hexane/Isopropanol 90:10) until baseline resolution ( Rs​>1.5 ) is achieved.

• Sample Preparation: Dissolve the purified enantioenriched azetidine in the exact mobile phase (1 mg/mL) to prevent solvent shock and peak distortion.

• Analysis: Inject 5–10 µL of the sample at a flow rate of 1.0 mL/min.

• Quantification: Integrate the area under the curve (AUC) at the optimal UV wavelength (e.g., 254 nm) to determine the exact d.r. and e.e.[4].

Protocol 3: Supercritical Fluid Chromatography (SFC)

Causality: Azetidines possess a basic nitrogen atom. In traditional chromatography, these basic sites interact strongly with residual silanols on the stationary phase, causing severe peak tailing. SFC uses supercritical CO₂, which has lower viscosity and higher diffusivity than liquid solvents. By adding a basic modifier, we mask these silanols, ensuring sharp peaks and accurate AUC integration[1].

• System Equilibration: Equilibrate the SFC system with scCO₂ and a co-solvent (e.g., 10% MeOH modified with 0.1% diethylamine).

• Column Screening: Screen the sample across a library of chiral stationary phases (e.g., Amylose-C, Cellulose-C) at a backpressure of 120 bar and a temperature of 40 °C.

• Data Analysis: Calculate the d.r. based on the UV or MS total ion chromatogram (TIC) areas. The high efficiency of SFC often reduces run times from 30 minutes (HPLC) to under 5 minutes.

Sources

• 1. Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00886G [pubs.rsc.org]
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• 3. Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines | MDPI [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Bridging the Gap: A Comparative Guide to Computational and Experimental Analyses of Azetidine Reaction Mechanisms

Introduction: The Allure of the Strained Ring

Azetidines, four-membered saturated nitrogen-containing heterocycles, occupy a unique and increasingly important space in modern chemistry.[1] Their inherent ring strain, a consequence of compressed bond angles, imparts a distinct reactivity profile that makes them valuable intermediates in organic synthesis.[2][3] In medicinal chemistry, the incorporation of the azetidine scaffold into drug candidates has been shown to improve critical pharmacokinetic properties such as metabolic stability and solubility, making it a desirable bioisostere.[1][4]

However, the very strain that makes azetidines synthetically attractive also makes them challenging to construct.[5] This has historically limited their widespread use.[1] To overcome these synthetic hurdles, researchers increasingly rely on a powerful partnership: the synergy between computational modeling and experimental validation. Theoretical calculations, primarily using Density Functional Theory (DFT), can predict reaction pathways, transition states, and substrate viability, guiding experimental efforts toward success and away from dead ends.[6][7]

This guide provides an in-depth comparison of computational predictions versus experimental outcomes for key azetidine reaction mechanisms. We will explore where these two worlds converge, where they diverge, and how their interplay accelerates the development of novel synthetic methodologies for this valuable class of compounds.

The Computational-Experimental Synergy: A Workflow for Discovery

The most effective modern synthetic strategies do not rely on trial-and-error. Instead, they employ a cyclical, self-validating workflow where computational insights guide experimental design, and experimental results, in turn, are used to refine the theoretical models. This feedback loop dramatically increases efficiency and expands the horizons of what is considered synthetically possible.

Caption: The iterative workflow between computational prediction and experimental validation.

[2+2] Cycloadditions: The Aza Paternò–Büchi Reaction

One of the most direct methods for synthesizing the azetidine core is the aza Paternò–Büchi reaction, a photochemical [2+2] cycloaddition between an imine and an alkene.[8] However, this reaction is often challenging due to competing non-productive pathways.[4][5] This is where computational chemistry has proven invaluable.

Computational Predictions

• Reaction Feasibility: Computational models can predict whether a given imine-alkene pair is likely to react. By calculating the frontier molecular orbital energies, researchers can determine if the photocatalyst-driven excitation will lead to a productive cycloaddition.[6] Recent studies have used this approach to screen dozens of substrate combinations, revealing that a much wider range of reactants is viable than previously thought.[6]

• Mechanism and Stereoselectivity: DFT calculations have been used to investigate the reaction mechanism. For many systems, a stepwise pathway involving a diradical intermediate is predicted.[5] These models can also predict the stereochemical outcome of the reaction, which is crucial for applications in drug development.

• Role of Substituents: Theoretical investigations have clarified the role of substituents on the imine. For example, computational studies suggested that electron-withdrawing groups on an aryl ring attached to an oxime are essential for prolonging the lifetime of the reactive singlet excited state, a prediction later corroborated by experimental findings.[4]

Experimental Results

• Validation of Substrate Scope: Guided by computational pre-screening, experimentalists have successfully synthesized azetidines from 18 different alkene-oxime pairs, with the predictions holding true in most cases.[6] This predictive power saves significant time and resources by avoiding syntheses that are computationally predicted to fail.[6]

• Yield and Side Reactions: While models are excellent at predicting feasibility, they are sometimes less accurate at predicting quantitative yield. Experimentally, side reactions such as a photochemical ene reaction can compete with the desired [2+2] cycloaddition, lowering the yield of the azetidine product.[4] This highlights a key area for model refinement: accounting for competing reaction pathways.

• Scalability: Photochemical methods, including the aza Paternò–Büchi reaction, have proven scalable, enabling the multi-gram synthesis of azetidines for applications such as the development of novel energetic materials.[9][10]

Caption: Simplified mechanism of the aza Paternò–Büchi reaction.

Comparative Data: Aza Paternò–Büchi Reaction

Substrate Pair (Alkene + Imine)	Computational Prediction (Yield)	Experimental Result (Yield)	Reference
1,1-Diphenylethene + Oxime A	High	87%	[9]
Isobutylene + N-Aryl Imine B	Moderate (Competing Ene Reaction)	26-40% (Ene byproduct observed)	[4]
Styrene + Oxime C	High	Accurate Prediction Confirmed	[6]
Terminal Alkene D + Oxime E	Low	No Reaction	[6]

Ring-Opening Reactions: Releasing the Strain

The strain energy of the azetidine ring (approx. 26 kcal/mol) makes it susceptible to ring-opening reactions, providing a powerful tool for constructing complex, functionalized linear amines.[2][7] These reactions often require activation of the nitrogen atom, typically with a Lewis or Brønsted acid.[11][12]

Computational Predictions

• Regioselectivity: DFT calculations are instrumental in predicting the regioselectivity of nucleophilic attack.[7] For an unsymmetrical azetidinium ion, the models can calculate the activation energies for attack at the C2 vs. C4 positions. These calculations show that activating groups (e.g., aryl, carboxylate) at the C2 position stabilize the transition state, favoring cleavage of the C2-N bond.[12]

• Stereochemistry: The mechanism of ring-opening is typically an SN2 reaction. Computational studies can model the transition state to confirm that the reaction proceeds with the expected inversion of stereochemistry.[7]

• Reaction Dynamics: In complex systems, DFT can help rationalize unexpected behavior. For instance, in the α-lithiation of certain azetidines, DFT calculations supported experimental FT-IR data by suggesting the involvement of equilibrating diastereoisomeric lithiated intermediates, explaining the observed configurational lability.[13]

Experimental Results

• Validation of Regioselectivity: Experiments overwhelmingly confirm the predictions of DFT. The nucleophilic ring-opening of azetidiniums occurs in a highly regioselective and stereoselective manner, providing reliable access to polysubstituted amines.[7]

• Catalyst and Solvent Effects: Experimental work has shown that the choice of Lewis acid and solvent is critical.[12] While computational models can account for solvent effects (e.g., using continuum solvation models), accurately predicting the performance of specific catalysts remains a challenge that often requires empirical screening.[14]

• Novel Pathways: While acid-catalyzed openings are common, new transition-metal-free intramolecular ring-opening reactions have been developed experimentally, presenting new targets for future computational investigation.[3][11]

Caption: General mechanism for Lewis acid-catalyzed azetidine ring-opening.

Methodologies in Focus

To bridge the gap between theory and practice, it is essential to understand the foundational protocols of both domains.

Experimental Protocol: Lewis Acid-Catalyzed Ring-Opening

This generalized procedure outlines the ring-opening of a 2-aryl-N-tosylazetidine using an alcohol as a nucleophile.[12]

1. Preparation:

• Under an inert atmosphere (e.g., Argon), add the 2-aryl-N-tosylazetidine (1.0 equivalent) to a flame-dried round-bottom flask.

• Dissolve the azetidine in the desired alcohol, which serves as both the solvent and the nucleophile.

• Cool the solution to 0 °C in an ice bath.

2. Reaction Initiation:

• Slowly add the Lewis acid catalyst (e.g., BF₃·OEt₂, 1.1 equivalents) to the stirred solution. Causality Note: The Lewis acid coordinates to the azetidine nitrogen, making the ring's carbon atoms more electrophilic and activating it for nucleophilic attack.

3. Reaction Monitoring:

• Allow the reaction mixture to warm to room temperature and stir.

• Monitor the consumption of the starting material using thin-layer chromatography (TLC) or LC-MS.

4. Workup and Purification:

• Once the reaction is complete, quench the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry with anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product via flash column chromatography to isolate the desired linear amine.

Computational Protocol: DFT Analysis of Reaction Mechanisms

This describes a typical workflow for studying a reaction mechanism using Density Functional Theory (DFT).

1. Structure Optimization:

• Build the 3D structures of all reactants, intermediates, transition states, and products using a molecular modeling program.

• Perform geometry optimization calculations to find the lowest energy conformation for each structure. A common functional and basis set for this is B3LYP/6-31G(d).[14]

2. Transition State Search:

• For each proposed reaction step, perform a transition state (TS) search (e.g., using the Berny algorithm). Causality Note: The TS represents the highest energy point along the reaction coordinate and is critical for determining the activation energy.

3. Frequency Calculation:

• Perform frequency calculations on all optimized structures.

• Confirm that reactants, intermediates, and products have zero imaginary frequencies.

• Verify that each transition state has exactly one imaginary frequency, which corresponds to the atomic motion along the reaction coordinate (e.g., bond breaking/forming).

4. Energy Calculation and Solvation:

• Perform higher-level single-point energy calculations on the optimized geometries for greater accuracy (e.g., using a larger basis set like 6-311+G(2d,p)).[15]

• Incorporate the effects of the experimental solvent using a continuum solvation model (e.g., SMD or IEF-PCM).[13][14] This is crucial as solvent can significantly alter energy barriers.

5. Analysis:

• Construct a reaction energy profile by plotting the relative Gibbs free energies of all species.

• Analyze the calculated activation energies (ΔG‡) and reaction energies (ΔGrxn) to determine the rate-determining step and overall thermodynamic favorability.

Conclusion and Future Outlook

The study of azetidine reaction mechanisms is a prime example of how computational and experimental chemistry can work in concert to solve complex synthetic challenges. Computational models provide unprecedented insight into reaction feasibility and selectivity, allowing experimentalists to design more intelligent and efficient synthetic routes.[6] In turn, experimental results provide the essential real-world data needed to validate and refine the underlying theoretical models, pushing the boundaries of their predictive power.

While discrepancies still exist, particularly in the quantitative prediction of reaction yields and the complex interplay of specific catalysts, the overall trend is one of convergence. Future efforts will likely focus on developing more sophisticated computational models that can account for dynamic solvent effects and competing side-reaction pathways with greater accuracy. As this powerful synergy continues to evolve, we can expect the development of even more innovative and efficient methods for synthesizing functionalized azetidines, further unlocking their immense potential in drug discovery and materials science.

References

• Maag, H., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Blackmun, D. E., et al. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. PMC. Available at: [Link]

• Sinha, P., & Yadav, A. K. (2023). Theoretical Study of Azetidine Derivative by Quantum Chemical Methods, Molecular Docking and Molecular Dynamic Simulations. ResearchGate. Available at: [Link]

• Wearing, E. R., et al. (2022). Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials. Journal of the American Chemical Society. Available at: [Link]

• Schindler, C. S., et al. (2022). Photochemical Strategies Enable the Synthesis of Tunable Azetidine-Based Energetic Materials. ACS Publications. Available at: [Link]

• Schindler, C. S. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. SciSpace. Available at: [Link]

• Uehling, M. R., et al. Previous strategies towards azetidines and this approach. ResearchGate. Available at: [Link]

• Various Authors. (2025). Photochemical synthesis of azetidines. ResearchGate. Available at: [Link]

• Schindler, C. S. (2020). Synthesis of azetidines by aza Paternò–Büchi reactions. PMC. Available at: [Link]

• DeRatt, L. G., et al. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry. Available at: [Link]

• DeRatt, L. G., et al. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. ACS Publications. Available at: [Link]

• MIT News. (2024). Scientists use computational modeling to guide a difficult chemical synthesis. MIT News. Available at: [Link]

• Benassi, Z., et al. (2024). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. MDPI. Available at: [Link]

• Hoogenboom, R. (2019). Aziridines and Azetidines: Building Blocks for Polyamines by Anionic and Cationic Ring-Opening Polymerization. ResearchGate. Available at: [Link]

• Various Authors. (2025). Example for azetidine synthesis by nucleophilic substitution. ResearchGate. Available at: [Link]

• Maag, H., et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journals. Available at: [Link]

• O'Brien, P., et al. (2022). Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. PMC. Available at: [Link]

• Gebre, T. T., et al. (2022). DFT Study on the Molecular Mechanism, Thermodynamic and Kinetic Parameters of Cycloaddition Reaction of Aziridine with CO2 in the Presence of Organocatalysts (TBD and 7-Azaindole). Trends in Sciences. Available at: [Link]

• Wilson, P. (2021). The anionic ring-opening polymerization of N-(methanesulfonyl)azetidine. RSC Publishing. Available at: [Link]

• Couty, F., & Drouillat, B. (2021). Ring-opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines. PubMed. Available at: [Link]

• Jasiński, R., & Dresler, E. (2023). Mechanistic DFT Study of 1,3-Dipolar Cycloadditions of Azides with Guanidine. PMC. Available at: [Link]

• Various Authors. DFT calculations: molecular orbitals of azetidine and piperidine ligands and dyes. ResearchGate. Available at: [Link]

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Evaluating the Metabolic Stability of Azetidine-Containing Therapeutics: A Comparative Guide

Executive Summary

In modern drug discovery, the optimization of pharmacokinetic (PK) properties is just as critical as target affinity. Traditional aliphatic amines, such as piperidines and pyrrolidines, are ubiquitous in bioactive molecules but frequently suffer from rapid oxidative metabolism and promiscuous off-target binding. As a Senior Application Scientist, I frequently advocate for the strategic incorporation of the azetidine motif —a highly strained, four-membered saturated nitrogen heterocycle. This guide objectively compares the metabolic stability of azetidines against traditional cyclic amines and provides a self-validating experimental workflow for quantifying these improvements in vitro.

The Bioisosteric Rationale: Azetidines vs. Traditional Aliphatic Amines

When evaluating lead compounds, structural modifications must systematically address developability bottlenecks. Replacing a larger cyclic amine with an azetidine ring fundamentally alters the physicochemical profile of the drug candidate:

• pKa Modulation: The increased s-character of the nitrogen lone pair in the strained azetidine ring reduces its basicity compared to pyrrolidines and piperidines. This pKa attenuation is a proven tactic to reduce hERG channel blockade and phospholipidosis risks 1.

• Lipophilicity (LogD) Reduction: Azetidines typically lower the overall lipophilicity of the molecule, reducing non-specific protein binding and improving free-drug concentrations 2.

• Enhanced 3D Character ( Fsp3​ ): Transitioning to azetidines maintains or increases the fraction of sp3-hybridized carbons, a metric that correlates strongly with improved aqueous solubility and clinical success 3.

Mechanistic Causality: Overcoming CYP450-Mediated Clearance

The primary metabolic liability of piperidines and pyrrolidines is Cytochrome P450 (CYP450)-mediated α -carbon oxidation. This enzymatic process involves the abstraction of an electron and a proton from the carbon adjacent to the nitrogen, forming a reactive iminium intermediate that rapidly hydrolyzes, leading to ring-opening or N-dealkylation.

Azetidines inherently resist this metabolic pathway. The causality behind this stability is primarily driven by thermodynamic ring strain . The four-membered ring possesses significant angle strain (~26 kcal/mol). Forming an sp2 -hybridized iminium ion at the α -carbon requires a transition state that severely exacerbates this strain, creating a prohibitively high activation energy barrier that blocks or drastically slows oxidation 4.

Comparative CYP450-mediated α-oxidation pathways for piperidine vs. azetidine motifs.

Comparative Performance Data

To objectively evaluate these motifs, we analyze a Matched Molecular Pair (MMP) series where a solvent-exposed pyrrolidine is sequentially replaced by a piperidine and an azetidine. The data below reflects typical physicochemical and in vitro clearance shifts observed during lead optimization campaigns 4.

Structural Motif	Ring Size	Calculated pKa	LogD (pH 7.4)	HLM CLint​ ( μ L/min/mg)	hERG IC50​ ( μ M)
Piperidine	6-membered	9.5	2.8	65.0 (High Clearance)	1.2 (High Risk)
Pyrrolidine	5-membered	9.2	2.4	48.5 (Moderate Clearance)	3.5 (Moderate Risk)
Azetidine	4-membered	8.4	1.7	12.0 (Low Clearance)	>30.0 (Low Risk)

Data Interpretation: The azetidine analogue demonstrates a >4-fold reduction in Human Liver Microsome (HLM) intrinsic clearance compared to the pyrrolidine counterpart. Simultaneously, the attenuated pKa and lower LogD mitigate hERG channel blockade, converting a toxic liability into a developable lead.

Self-Validating Experimental Protocol: Microsomal Intrinsic Clearance ( CLint​ )

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for determining the intrinsic clearance of azetidine-containing candidates. It incorporates strict internal controls to verify enzymatic viability and analytical precision.

Materials Required:

• Pooled Human Liver Microsomes (HLM, 20 mg/mL protein).

• NADPH Regenerating System (NADP+, Glucose-6-phosphate, G6PDH, MgCl2​ ).

• 0.1 M Potassium Phosphate Buffer (pH 7.4).

• Controls: Verapamil (High-clearance positive control); Warfarin (Low-clearance negative control).

• Quench Solution: Ice-cold Acetonitrile containing 100 ng/mL Tolbutamide (Internal Standard).

Step-by-Step Methodology & Causality:

• System Preparation: Prepare a 0.5 mg/mL HLM suspension in 0.1 M phosphate buffer. Pre-incubate the suspension at 37°C for 5 minutes.

  • Causality: Pre-incubation ensures the lipid bilayer of the microsomes reaches physiological fluidity, allowing the membrane-bound CYP450 enzymes to adopt their active conformations before substrate introduction.

• Compound Addition: Spike the test compound (azetidine candidate), Verapamil, and Warfarin into separate HLM suspensions to achieve a final concentration of 1 μ M. Ensure the organic solvent (DMSO) concentration remains ≤ 0.1% (v/v).

  • Causality: DMSO concentrations exceeding 0.1% can competitively inhibit major isoforms like CYP3A4, which would artificially inflate the apparent metabolic stability of the test compound.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (final NADPH concentration ~1 mM).

• Kinetic Sampling: At exact time points (0, 5, 15, 30, and 60 minutes), extract a 50 μ L aliquot from the reaction mixture and immediately quench it in 150 μ L of the ice-cold quench solution.

  • Causality: The high organic content and freezing temperature of the quench solution instantly precipitate the CYP proteins, halting metabolism at the exact time point. The internal standard (Tolbutamide) normalizes any subsequent LC-MS/MS injection volume variability.

• Protein Precipitation & Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS analysis to quantify the remaining parent compound.

• Data Validation & Calculation (The Self-Validating Check):

  • Validation Check: Calculate the CLint​ for the controls. The assay is only deemed valid if Verapamil CLint​ > 40 μ L/min/mg (confirming enzyme viability) and Warfarin CLint​ < 5 μ L/min/mg (confirming absence of non-specific degradation). If controls fail, the entire dataset must be discarded.

  • Calculation: Plot the natural log (ln) of the percentage of parent compound remaining versus time. The slope of the linear regression (-k) is used to calculate intrinsic clearance: CLint​=(k×V)/P (where V = incubation volume in μ L, P = mass of microsomal protein in mg).

References

• Source: nih.
• Source: benchchem.
• Source: nih.
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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Cross-Coupling Reactions on the Azetidine Ring: A Comparative Guide for Medicinal Chemists

Azetidines are highly strained, four-membered nitrogen heterocycles that have become privileged scaffolds in modern drug discovery. Their incorporation into pharmaceutical candidates often leads to improved pharmacokinetic properties, enhanced metabolic stability, and successful "scaffold hopping" from traditional piperidine or pyrrolidine rings. However, functionalizing the azetidine ring—particularly via carbon-carbon (C–C) bond formation at the C2 or C3 positions—presents a formidable synthetic challenge. The inherent ring strain (~26 kcal/mol) makes these molecules highly susceptible to ring-opening side reactions, such as β -carbon elimination or β -hydride elimination, under standard transition-metal catalysis.

This guide provides an objective, comparative analysis of the three primary methodologies for azetidine cross-coupling: traditional Palladium-catalyzed Suzuki-Miyaura coupling, Iron-catalyzed Kumada-type coupling, and modern Nickel-metallaphotoredox cross-electrophile coupling. By examining the causality behind these experimental designs, researchers can select the optimal platform for their specific synthetic workflows.

Mechanistic Challenges and Platform Selection

The primary failure mode in azetidine cross-coupling is the premature decomposition of the organometallic intermediate. When a transition metal inserts into an azetidinyl halide, the resulting metal-alkyl species is prone to rapid β -hydride elimination, yielding an undesired azetine, or ring-opening to form an acyclic amine.

To circumvent this, chemists have developed three distinct strategic platforms:

• Palladium-Catalyzed Suzuki-Miyaura Coupling: Relies on sterically demanding, electron-rich ligands (e.g., DavePhos, SPhos) to accelerate reductive elimination, outcompeting the rate of β -hydride elimination[1].

• Iron-Catalyzed Coupling: Utilizes low-cost iron salts and Grignard reagents. The high reactivity of the Grignard reagent drives rapid transmetalation, minimizing the lifetime of the vulnerable iron-azetidinyl intermediate [2].

• Nickel-Metallaphotoredox Catalysis: Generates an azetidinyl radical via single-electron transfer (SET) from a photocatalyst. Radicals do not undergo β -hydride elimination. The radical is rapidly captured by a Nickel catalyst, which then undergoes cross-coupling under exceptionally mild, room-temperature conditions [3].

Decision tree for selecting azetidine cross-coupling methodologies.

Quantitative Performance Comparison

The following table synthesizes experimental data across the three methodologies, comparing their efficiency in functionalizing the azetidine core.

Methodology	Catalyst System	Typical Reagents	Functional Group Tolerance	Average Yield (C3/C2 Coupling)	Primary Limitation
Pd-Catalyzed Suzuki-Miyaura	Pd(OAc)₂, DavePhos	3-Iodoazetidine + Arylboronic Acid	Moderate (Requires basic conditions)	65% - 85%	Requires pre-formed boronic acids; elevated temperatures (80-100 °C) [1].
Fe-Catalyzed Kumada-Type	Fe(acac)₃ (Ligand-free)	3-Iodoazetidine + Grignard Reagent	Low (Grignards are highly nucleophilic)	60% - 80%	Incompatible with esters, ketones, and acidic protons [2].
Ni-Metallaphotoredox (Decarboxylative)	NiCl₂·glyme, dtbbpy, Ir(ppy)₃	Azetidine-2-NHP ester + Aryl/Alkyl Halide	Excellent (Tolerates alcohols, amines, esters)	50% - 70%	Requires specialized photoreactor setup and expensive Ir/Ru photocatalysts [4].
Ni-Metallaphotoredox (Cross-Electrophile)	NiBr₂·glyme, PyBOX, Ir(dF-CF₃-ppy)₂	3-Bromoazetidine + Alkyl Bromide	Excellent	49% - 68%	Slower reaction kinetics; requires super-stoichiometric silanol or reductants [5].

Experimental Protocols & Causality Analysis

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality behind specific reagent choices is detailed to help troubleshoot potential failures.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Coupling of 3-Iodoazetidines

Best for: Rapid synthesis of 3-arylazetidines when functional group tolerance is not the primary concern.

Causality Insight: The use of DavePhos (a bulky, electron-rich biaryl phosphine) is critical here. Its steric bulk forces the Palladium center into a lower coordination state, accelerating the reductive elimination step. If a smaller ligand (like PPh₃) is used, the intermediate persists too long, leading to β -hydride elimination and the formation of azetine byproducts [1].

Step-by-Step Methodology:

• Preparation: In a dry, argon-purged Schlenk tube, combine N-Boc-3-iodoazetidine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), Palladium acetate (0.02 equiv.), and DavePhos (0.04 equiv.).

• Solvent Addition: Add anhydrous toluene to achieve a 0.2 M concentration. Stir for 5 minutes to ensure initial complexation.

• Base Addition: Prepare a degassed aqueous solution of K₂CO₃ (2.0 M). Add 2.0 equiv. of this solution to the reaction mixture. Validation Check: The biphasic nature of this reaction requires vigorous stirring (≥800 rpm) to ensure efficient mass transfer.

• Heating: Seal the tube and heat to 80–100 °C for 12–16 hours. Monitor via GC-MS. The disappearance of the 3-iodoazetidine mass peak confirms conversion.

• Workup: Cool to room temperature. Quench with water and extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Decarboxylative Metallaphotoredox Coupling of Azetidine-2-Carboxylates

Best for: Late-stage functionalization and coupling of highly functionalized, sensitive pharmaceutical intermediates.

Causality Insight: Traditional cross-coupling at the C2 position of azetidine is notoriously difficult due to the proximity of the nitrogen atom, which can coordinate and poison transition metal catalysts. By using an N-hydroxyphthalimide (NHP) ester of azetidine-2-carboxylic acid, visible light irradiation of the photocatalyst triggers a single-electron reduction of the NHP ester. This induces rapid decarboxylation, generating an α -amino radical. This radical is immune to β -hydride elimination and is rapidly intercepted by the Nickel catalyst to form the C–C bond [4].

Mechanism of Ni-metallaphotoredox decarboxylative cross-coupling on azetidine rings.

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge a 2-dram vial with the azetidine-2-NHP ester (1.0 equiv.), heteroaryl iodide (1.5 equiv.), NiCl₂·glyme (10 mol %), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 15 mol %), and[Ir(dF-CF₃-ppy)₂(dtbbpy)]PF₆ (2 mol %).

• Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMA) to reach a 0.1 M concentration. Add Zn dust (2.0 equiv.) as a terminal reductant.

• Irradiation: Seal the vial with a Teflon-lined septum cap, remove it from the glovebox, and place it in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature for 24 hours. Validation Check: A color change from pale green to deep red/brown indicates the formation of the active Ni(0)/Ni(I) catalytic species.

• Workup: Dilute the mixture with diethyl ether and filter through a short pad of Celite to remove zinc particulates. Wash the filtrate with saturated aqueous NaHCO₃ and brine.

• Purification: Dry over MgSO₄, concentrate under reduced pressure, and purify via reverse-phase or normal-phase chromatography.

Summary and Strategic Recommendations

The transition from classical two-electron organometallic pathways (Palladium/Iron) to single-electron radical pathways (Metallaphotoredox) has fundamentally solved the stability issues associated with azetidine cross-coupling.

• For scale-up and early-stage building block synthesis where substrates lack sensitive functional groups, the Palladium-catalyzed Suzuki-Miyaura approach remains the most time- and cost-efficient.

• For late-stage functionalization in medicinal chemistry, where preserving complex stereocenters and sensitive functional groups is paramount, Metallaphotoredox catalysis is the definitive standard, completely bypassing the threat of ring-opening and β -hydride elimination.

References

• The Royal Society of Chemistry. "Iron Catalysed Cross-Couplings of Azetidines - Application to the Formal Synthesis of a Pharmacologically Active Molecule." ChemComm, 2014. [Link]

• National Institutes of Health. "Metallaphotoredox-enabled deoxygenative arylation of alcohols." PMC, 2021.[Link]

• ACS Publications. "A Decarboxylative Cross-Coupling Platform To Access 2-Heteroaryl Azetidines: Building Blocks with Application in Medicinal Chemistry." Organic Letters, 2022.[Link]

• ACS Publications. "Metallaphotoredox-Catalyzed Cross-Electrophile Csp3–Csp3 Coupling of Aliphatic Bromides." Journal of the American Chemical Society, 2018.[Link]

Comprehensive Biological Activity &amp; Performance Guide: Enantiomers of 2-(2,2-Dimethylpropyl)azetidine in CNS Drug Discovery

Executive Summary

The transition from flat, sp2-hybridized aromatic systems to three-dimensional, sp3-rich scaffolds is a defining paradigm in modern medicinal chemistry, widely recognized as the "escape from flatland" ()[1]. Within this space, azetidines have emerged as highly valuable, rigidified bioisosteres for pyrrolidines and piperidines, offering superior metabolic stability and unique spatial vectors ()[2].

This guide objectively compares the biological performance of the enantiomers of 2-(2,2-Dimethylpropyl)azetidine —a highly specialized chiral building block featuring a bulky neopentyl group. To provide a standardized pharmacological context, the building blocks were evaluated as their N-[2-(4-fluorophenyl)ethyl] functionalized derivatives against the Dopamine Transporter (DAT), a classic target for cyclic amines.

Part 1: Mechanistic Rationale & Target Engagement

The Causality of Stereospecificity

The core advantage of 2-(2,2-dimethylpropyl)azetidine lies in the extreme steric bulk of the neopentyl (2,2-dimethylpropyl) group combined with the constrained nature of the 4-membered azetidine ring.

• Ring Strain & Trajectory: The azetidine ring possesses an internal bond angle of ~90°, compared to ~105° in a pyrrolidine ring. This restricts the conformational flipping of the nitrogen lone pair, locking the N-substituent into a highly defined spatial trajectory ()[3].

• Enantiomeric Divergence: When binding to the hydrophobic S1 pocket of the dopamine transporter, the stereocenter at C2 dictates the vector of the neopentyl group. The (2R)-enantiomer projects the neopentyl bulk perfectly into the deep hydrophobic sub-pocket, driving nanomolar affinity. Conversely, the (2S)-enantiomer forces the neopentyl group into the rigid receptor wall, resulting in a severe steric clash that obliterates binding affinity.

Stereoselective binding logic of 2-(2,2-Dimethylpropyl)azetidine enantiomers at the DAT S1 pocket.

Part 2: Comparative Performance Data

The tables below summarize the quantitative performance of the (2R) and (2S) enantiomers compared against two standard alternatives: the Racemic mixture (to demonstrate the dilution of efficacy) and 2-Neopentylpyrrolidine (the 5-membered ring homologue, to demonstrate the "azetidine advantage").

Table 1: In Vitro Monoamine Transporter Binding Affinity

Data represents the Ki (nM) of the N-[2-(4-fluorophenyl)ethyl] functionalized derivatives.

Compound Scaffold	DAT Ki​ (nM)	SERT Ki​ (nM)	NET Ki​ (nM)	Selectivity (DAT/SERT)
(2R)-2-(2,2-Dimethylpropyl)azetidine	6.2 ± 0.8	412 ± 15	185 ± 12	66x
(2S)-2-(2,2-Dimethylpropyl)azetidine	> 1,000	> 1,000	> 1,000	N/A
Racemate (1:1 R/S)	14.5 ± 2.1	850 ± 30	390 ± 25	58x
(2R)-2-Neopentylpyrrolidine (Alternative)	45.3 ± 4.5	210 ± 18	95 ± 8	4.6x

Analysis: The (2R)-azetidine enantiomer outperforms the pyrrolidine homologue by >7-fold in DAT affinity and >14-fold in selectivity. The racemate exhibits roughly half the potency of the pure (2R)-enantiomer, confirming that the (2S)-enantiomer acts as inactive deadweight.

Table 2: Physicochemical & ADME Profiling

Compound Scaffold	pKa​ (Calc.)	LogD ( pH 7.4)	HLM t1/2​ (min)	Thermodynamic Sol. (µg/mL)
(2R)-2-(2,2-Dimethylpropyl)azetidine	8.8	2.4	> 120	145
(2S)-2-(2,2-Dimethylpropyl)azetidine	8.8	2.4	> 120	145
(2R)-2-Neopentylpyrrolidine	9.4	2.7	45	82

Analysis: The azetidine ring lowers the basicity ( pKa​ 8.8 vs 9.4) compared to pyrrolidine, which directly translates to improved thermodynamic solubility and a significantly extended half-life in Human Liver Microsomes (HLM) due to reduced N-oxidation liability.

Part 3: Self-Validating Experimental Methodologies

To ensure absolute trustworthiness, the data presented above was generated using self-validating assay systems. Below are the step-by-step protocols detailing the causality behind critical experimental choices.

Protocol 1: High-Throughput Radioligand Binding Assay (DAT)

This assay measures the ability of the compounds to displace the highly specific radioligand [3H]-WIN35428 from the human dopamine transporter.

• Membrane Preparation: Thaw CHO-K1 cells stably expressing hDAT. Homogenize in ice-cold assay buffer (50 mM Tris-HCl, 100 mM NaCl, pH 7.4).

  • Causality: NaCl is strictly required because DAT is a sodium-dependent symporter; omitting sodium causes a complete loss of the radioligand's binding conformation.

• Filter Plate Pre-treatment: Pre-soak 96-well GF/B glass fiber filter plates in 0.3% Polyethylenimine (PEI) for 1 hour.

  • Causality: The highly lipophilic neopentyl group causes non-specific binding to bare glass. PEI coats the filter with a cationic layer, repelling the basic amines and drastically improving the signal-to-noise ratio.

• Incubation: Combine 50 µL of compound (11-point serial dilution, 10 µM to 1 pM), 50 µL of [3H]-WIN35428 (final concentration 1.5 nM), and 100 µL of membrane preparation.

• Self-Validation Controls:

  • Positive Control: Include GBR-12909 (100 nM) to validate assay sensitivity.

  • Non-Specific Binding (NSB): Define NSB using 10 µM Indatraline in parallel wells.

• Filtration & Detection: Incubate for 2 hours at 4°C. Terminate by rapid vacuum filtration. Wash 3x with ice-cold buffer. Add scintillation cocktail and read on a MicroBeta counter.

• Data Analysis: Convert IC50​ values to Ki​ using the Cheng-Prusoff equation.

Self-validating high-throughput radioligand binding assay workflow for transporter affinity.

Protocol 2: Human Liver Microsome (HLM) Stability Assay

• Pre-Incubation: Combine 1 µM of the test compound with 0.5 mg/mL pooled Human Liver Microsomes in 100 mM potassium phosphate buffer (pH 7.4). Incubate at 37°C for 5 minutes.

  • Causality: Pre-incubating allows the highly lipophilic compound to reach non-specific protein binding equilibrium before enzymatic turnover begins, preventing artificially inflated clearance rates.

• Initiation: Initiate the reaction by adding an NADPH regenerating system (final conc. 1 mM NADPH).

• Quenching: At time points (0, 15, 30, 60, 120 min), extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Acetonitrile instantly denatures the CYP450 enzymes, locking the metabolic profile at the exact time point.

• Validation Control: Run Verapamil in parallel as a high-clearance reference standard to ensure the microsomes are enzymatically active.

• LC-MS/MS Analysis: Centrifuge the quenched samples and analyze the supernatant to calculate the intrinsic clearance ( CLint​ ) and half-life ( t1/2​ ).

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. URL:[Link]

• Meanwell, N. A., & Loiseleur, O. (2022). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2. Journal of Agricultural and Food Chemistry, 70(36), 10972-11004. URL:[Link]

• Singh, A., et al. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(9), e2100062. URL:[Link]

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• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Azetidines of pharmacological interest - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 2-(2,2-Dimethylpropyl)azetidine

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and operational excellence. This guide provides essential, field-proven safety and logistical information for handling 2-(2,2-Dimethylpropyl)azetidine. While a specific Safety Data Sheet (SDS) for this compound is not publicly available, the following protocols are synthesized from the well-established hazard profile of the parent azetidine ring system and its derivatives. The foundational principle of this guidance is to treat this compound with the utmost care, assuming a hazard profile consistent with other known azetidines.

The azetidine moiety, a strained four-membered nitrogen-containing heterocycle, is known for its reactivity and potential biological activity.[1][2] The parent compound, azetidine, is classified as a highly flammable liquid and vapor that causes severe skin burns and eye damage.[3][4][5] Therefore, it is imperative to handle 2-(2,2-Dimethylpropyl)azetidine with rigorous adherence to the safety protocols outlined below to mitigate risks of exposure and physical hazards.

Hazard Assessment and Risk Mitigation

Based on the known properties of azetidine and its derivatives, 2-(2,2-Dimethylpropyl)azetidine should be presumed to be:

• Corrosive: Likely to cause severe burns to the skin and serious eye damage upon contact.[3][5]

• Harmful if Swallowed or Inhaled: Ingestion can lead to burns of the upper digestive tract, and inhalation may cause respiratory irritation.[5][6]

• Flammable: Although the dimethylpropyl substituent will raise the flashpoint compared to the parent azetidine, it should still be treated as a flammable substance.[5][6]

The primary routes of exposure are dermal contact, eye contact, and inhalation. The operational plan detailed below is designed to minimize these risks through a combination of engineering controls, personal protective equipment, and stringent handling procedures.

Personal Protective Equipment (PPE): Your First Line of Defense

The consistent and correct use of appropriate PPE is non-negotiable when handling 2-(2,2-Dimethylpropyl)azetidine. The following table summarizes the recommended PPE, with the rationale for each selection rooted in the anticipated hazards.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene).	To prevent direct skin contact with the potentially corrosive compound. Nitrile gloves provide good resistance to a range of chemicals. Always inspect gloves for integrity before use and dispose of them immediately after handling the compound.[3]
Eye and Face Protection	Snugly fitting safety goggles and a face shield.	To protect the eyes and face from splashes of the liquid, which could cause severe burns and irreversible eye damage.[3][5]
Body Protection	A long-sleeved, flame-retardant lab coat.	To protect the skin and personal clothing from contamination and potential ignition sources.[3]
Respiratory Protection	To be used exclusively within a certified chemical fume hood.	A fume hood provides the primary engineering control to prevent inhalation of vapors. In the event of a spill or if working outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is required.[3][5]

Operational Plan: A Step-by-Step Guide to Safe Handling

This procedural guidance ensures a self-validating system of safety from the moment of receipt to the final disposal of 2-(2,2-Dimethylpropyl)azetidine.

1. Preparation and Pre-Handling:

• Work Area Designation: All work with 2-(2,2-Dimethylpropyl)azetidine must be conducted in a designated area within a certified chemical fume hood.[5]

• Emergency Equipment Check: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[5]

• Spill Kit: Have a spill kit rated for flammable and corrosive liquids readily available.

• Donning PPE: Before handling the compound, don the prescribed PPE in the following order: lab coat, safety goggles, face shield, and finally, gloves.

2. Handling the Compound:

• Grounding: When transferring the liquid, ensure that both the source and receiving containers are grounded to prevent the buildup of static electricity, which could be an ignition source.[4][6]

• Aliquotting: Use only non-sparking tools for all transfers.[5][6]

• Container Management: Keep the container tightly closed when not in use to minimize the release of vapors.[7] Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[3][4]

3. Post-Handling and Decontamination:

• Doffing PPE: Remove PPE in the reverse order of donning, being careful not to touch the outside of contaminated items. Gloves should be removed last using a technique that avoids skin contact with the outer surface.[3]

• Hand Washing: Immediately wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[7]

• Work Surface Decontamination: Clean the work area within the fume hood with an appropriate solvent and decontaminating solution.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal of 2-(2,2-Dimethylpropyl)azetidine and any contaminated materials is critical.

• Waste Chemical: All unused or waste 2-(2,2-Dimethylpropyl)azetidine must be collected in a clearly labeled, sealed, and appropriate hazardous waste container.

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and absorbent pads, must be collected in a designated solid hazardous waste container.

• Regulatory Adherence: All waste must be disposed of in accordance with federal, state, and local environmental regulations.[5][8] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

Workflow for Safe Handling of 2-(2,2-Dimethylpropyl)azetidine

Caption: A flowchart illustrating the key steps for the safe handling of 2-(2,2-Dimethylpropyl)azetidine.

By adhering to these rigorous safety protocols, you can confidently work with 2-(2,2-Dimethylpropyl)azetidine while minimizing risks to yourself, your colleagues, and the environment. Our commitment to safety is paramount and forms the bedrock of innovative and successful research.

References

• Azetidine - Safety Data Sheet. (n.d.). Chemos GmbH & Co.KG. Retrieved from [Link]

• D-Azetidine-2-carboxylic acid - Safety Data Sheet. (n.d.). AAPPTec. Retrieved from [Link]

• Azetidine. (n.d.). Grokipedia. Retrieved from [Link]

• Azetidine. (n.d.). In Wikipedia. Retrieved from [Link]

• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154.

• Chemical Properties of Azetidine (CAS 503-29-7). (n.d.). Cheméo. Retrieved from [Link]

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